1-Piperidin-4-ylmethyl-1H-benzoimidazole

Core Science & Biosynthesis

An In-Depth Technical Guide to the Structure-Activity Relationship (SAR) of 1-Piperidin-4-ylmethyl-1H-benzoimidazole Derivatives

Introduction

In the landscape of medicinal chemistry, the fusion of privileged scaffolds often yields compounds with remarkable biological activity and therapeutic potential. The benzimidazole nucleus, a heterocyclic aromatic compound, is a cornerstone of numerous pharmacologically active molecules, renowned for its diverse biological profile that includes antimicrobial, antiviral, anticancer, and anti-inflammatory properties.[1][2][3] Its structural similarity to naturally occurring purines allows it to interact with a wide array of biological targets.[4] When conjugated with a piperidine ring—a ubiquitous fragment in central nervous system (CNS) active drugs—the resulting 1-Piperidin-4-ylmethyl-1H-benzoimidazole framework presents a versatile scaffold for drug discovery.

This guide provides a comprehensive analysis of the structure-activity relationships (SAR) for this specific class of compounds. We will dissect the influence of structural modifications at key positions on the molecule's interaction with various biological targets, moving beyond a mere catalog of derivatives to explain the causal relationships that govern their activity. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage this scaffold for the design of novel therapeutics.

The Core Scaffold: Synthetic Strategy and Rationale

The foundational architecture of the 1-Piperidin-4-ylmethyl-1H-benzoimidazole derivative is characterized by a piperidine ring connected via a methylene linker to the N1 position of the benzimidazole core. This arrangement provides distinct regions for chemical modification, each playing a crucial role in modulating the compound's overall pharmacological profile.

A common and efficient synthetic route to this scaffold begins with the condensation of an o-phenylenediamine with a suitable carboxylic acid, such as piperidine-4-carboxylic acid, often under acidic conditions, to form the benzimidazole ring.[5] Subsequent derivatization of the piperidine nitrogen is then performed to introduce a variety of substituents, allowing for extensive exploration of the chemical space.

General Synthetic Workflow

The synthesis is typically a multi-step process designed for modularity, enabling the creation of a diverse library of analogues for SAR studies. The choice of reagents and reaction conditions is critical for achieving high yields and purity. For instance, using coupling agents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) facilitates amide bond formation under mild conditions.[6]

Caption: General synthetic pathway for N-substituted piperidinyl-benzoimidazole derivatives.

Dissecting the Structure-Activity Relationship (SAR)

The pharmacological activity of these derivatives can be systematically tuned by modifying three primary regions of the molecule: (A) the benzimidazole ring, (B) the N1-substituent on the piperidine ring, and (C) the point of attachment to the piperidine ring.

A. Modifications on the Benzimidazole Ring (Positions 2, 5, and 6)

Substitutions on the benzene portion of the benzimidazole core significantly influence electronic properties, lipophilicity, and steric interactions with the target protein.

• Position 2: The point of attachment of the piperidin-4-ylmethyl group is at N1 of the benzimidazole. However, in related scaffolds where the piperidine is attached at C2, SAR studies have shown this position to be critical. For instance, in a series of anti-inflammatory agents, a 2-(piperidin-4-yl)-1H-benzo[d]imidazole core was identified as a potent inhibitor of nitric oxide (NO) and TNF-α production.[7] This highlights the importance of the substitution pattern around the imidazole portion of the core.

• Positions 5 and 6: These positions are prime locations for introducing substituents to fine-tune activity.

  • Electron-Withdrawing Groups (EWGs): Groups like nitro (-NO2) or cyano (-CN) can enhance activity in certain contexts. For example, a nitrile group at the 6-position of benzimidazole resulted in excellent inhibition of Janus kinase 3 (JAK3).[8] Similarly, 5-nitrobenzimidazol-2-yl substitution led to a more potent and broad-spectrum anticancer action compared to the unsubstituted analogue.[9]

  • Electron-Donating Groups (EDGs): Methoxy (-OCH3) groups have been shown to enhance anticancer activity in some series, with trimethoxy-substituted compounds showing high potency.[9]

  • Halogens: Introduction of halogens like chlorine (-Cl) or fluorine (-F) can increase lipophilicity, potentially improving membrane permeability and metabolic stability. This is a common strategy in optimizing CNS drug candidates.

B. The Critical Role of the Piperidine N1-Substituent

The substituent on the piperidine nitrogen is arguably the most critical determinant of potency and target selectivity. This group often extends into a key binding pocket of the target receptor or enzyme.

• Histamine H3 Receptor Antagonism: For H3 receptor antagonists, the piperidine nitrogen is typically functionalized with a basic moiety connected via an alkyl chain. This is a recurring theme in many potent H3 antagonists, which often feature an imidazole ring or a suitable bioisostere.[10][11][12] The basic nitrogen is thought to form a key ionic interaction with an acidic residue (e.g., Aspartic Acid) in the receptor binding site.

• Dopamine D2/D4 Receptor Antagonism: Many D2 and D4 antagonists feature an arylpiperazine or a substituted benzyl group attached to the piperidine.[13][14] For example, benzo[d]imidazole derivatives of piperidine with a biaryl group attached to the piperidine nitrogen exhibit high D2 and 5-HT1A receptor binding affinities, making them suitable for treating schizophrenia.[15] The nature of the aromatic system and its substituents dictates the affinity and selectivity across different dopamine receptor subtypes.

• Anti-inflammatory Activity: For anti-inflammatory activity targeting TNF-α and NO production, various N-benzyl derivatives on the 2-(piperidin-4-yl)-1H-benzo[d]imidazole scaffold were explored. A 4-fluorobenzyl group was found to be particularly effective, leading to a compound with more potent in vivo anti-inflammatory activity than ibuprofen in a xylene-induced ear edema model.[7]

• Anticancer Activity: In the context of c-Myc inhibitors, a piperidin-1-yl)ethyl group on the N1 position of the benzimidazole was a key feature of a potent derivative that disrupted the c-Myc/Max protein-protein interaction.[16]

The diverse functionalities that can be installed at this position underscore the scaffold's versatility in targeting a wide range of biological systems.

C. Linker and Piperidine Connectivity

The specific linkage of the piperidine to the benzimidazole at the N1 position via a methylene bridge is a defining feature. While other connection points exist (e.g., at C2 or C5), the 1-piperidin-4-ylmethyl motif provides a specific spatial arrangement and vector for the N1-substituent. Altering the linker length or rigidity could significantly impact activity by changing the orientation of the N-substituent relative to the benzimidazole core. However, the methylene linker is a common and often optimal choice in many reported active compounds.

Therapeutic Targets and Biological Activities

The 1-Piperidin-4-ylmethyl-1H-benzoimidazole scaffold has been successfully exploited to develop ligands for a variety of therapeutic targets.

Table 1: Summary of Biological Activities and Key SAR Insights

Biological Target/Activity	Key Structural Features & SAR Insights	Representative IC50/Ki Values	References
Histamine H3 Antagonism	Basic N-substituent on piperidine is crucial. Often involves an alkyl chain leading to another basic group.	Ki < 10 nM for optimized compounds.	[10],[17]
Dopamine D2/D4 Antagonism	N-arylpiperazine or N-biarylmethyl groups on the piperidine are common. Substituents on the terminal aryl ring modulate selectivity.	Ki values in the low nanomolar range for D2 receptors.	[15],[13],[18]
Anti-inflammatory	N-benzyl substitution on piperidine is effective. Electron-withdrawing groups (e.g., 4-fluoro) on the benzyl ring enhance potency.	IC50 = 0.86 µM (NO), 1.87 µM (TNF-α) for lead compound.	[19],[7]
Anticancer (c-Myc)	N-(2-(piperidin-1-yl)ethyl) group on benzimidazole N1. Morpholine substitution on a distal phenyl ring improves activity.	IC50 = 4.08 µM (A549 cells), 7.86 µM (NCI-H1299 cells).	[16]
Antimicrobial	N-acyl or N-sulfonyl derivatives of piperidine. Substituents like furan at C2 of the benzimidazole show activity.	Zone of inhibition can be significant (e.g., >2.5 cm).	[6]

Experimental Protocols: A Practical Guide

To ensure scientific integrity and reproducibility, detailed and validated protocols are essential.

Protocol 1: General Synthesis of an N-Acyl-1-(piperidin-4-ylmethyl)-1H-benzoimidazole Derivative

This protocol is a representative example for creating amide derivatives, a common strategy for exploring SAR at the piperidine nitrogen.

Step 1: Synthesis of tert-butyl 4-((1H-benzo[d]imidazol-1-yl)methyl)piperidine-1-carboxylate

• To a solution of benzimidazole (1.0 eq) in anhydrous DMF, add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) portion-wise at 0 °C.

• Stir the mixture at room temperature for 1 hour.

• Add tert-butyl 4-(tosyloxymethyl)piperidine-1-carboxylate (1.1 eq) to the reaction mixture.

• Heat the reaction to 80 °C and stir for 12-16 hours.

• Cool the mixture, quench with water, and extract with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield the desired intermediate.

Step 2: Boc Deprotection

• Dissolve the product from Step 1 in a solution of 4M HCl in 1,4-dioxane.

• Stir the reaction at room temperature for 2-4 hours until TLC indicates complete consumption of the starting material.

• Concentrate the mixture under vacuum to obtain the hydrochloride salt of 1-(piperidin-4-ylmethyl)-1H-benzoimidazole.[6]

Step 3: Amide Coupling

• Dissolve the desired carboxylic acid (1.1 eq) in anhydrous DMF and cool to 0 °C.

• Add HATU (1.2 eq) and stir for 30 minutes.

• Add the hydrochloride salt from Step 2 (1.0 eq) followed by the dropwise addition of diisopropylethylamine (DIPEA, 3.0 eq).

• Allow the reaction to warm to room temperature and stir for 16 hours.

• Extract the product with ethyl acetate, wash sequentially with water and brine, dry over Na2SO4, and concentrate.

• Purify by column chromatography to obtain the final N-acyl derivative.[6]

Protocol 2: In Vitro Anti-inflammatory Assay (NO Production)

This workflow is used to assess the ability of compounds to inhibit inflammatory responses in macrophages.

Caption: Logical map of key structure-activity relationships for the scaffold.

Conclusion and Future Perspectives

The 1-Piperidin-4-ylmethyl-1H-benzoimidazole scaffold is a highly adaptable and therapeutically relevant framework. The structure-activity relationship studies conducted to date reveal clear patterns: substitutions on the benzimidazole ring fine-tune potency and physicochemical properties, while the N1-substituent on the piperidine ring is the primary driver of target selectivity and overall potency.

Future research should focus on several key areas:

• Multi-Target Ligands: Given the scaffold's ability to interact with diverse targets like GPCRs (H3, D2) and enzymes (kinases), there is significant potential for developing multi-target-directed ligands for complex diseases such as neuroinflammation or cancer.

• Pharmacokinetic Optimization: Systematic studies on how different substituents affect ADME (Absorption, Distribution, Metabolism, and Excretion) properties are needed to advance lead compounds into clinical development. The use of fluorination and other metabolic blockers is a promising strategy. [19]3. Exploring New Chemical Space: While much work has focused on N-aryl and N-acyl derivatives, exploring novel, three-dimensional substituents on the piperidine nitrogen could unlock interactions with new biological targets and lead to compounds with improved selectivity and novelty.

By integrating the insights from existing SAR with modern drug design strategies, the 1-Piperidin-4-ylmethyl-1H-benzoimidazole scaffold will undoubtedly continue to be a fruitful source of novel therapeutic agents.

References

• Schering Corp. (2003). 1-(4-piperidinyl) benzimidazolones as histamine h3 antagonists. WO2003103669A1.

• Revathi, R., Perumal, V., Pai, S. R. K., & Kini, S. G. (2020). Synthesis of 1-(1H-benzimidazol-2-ylmethyl)piperidin-4-imine derivatives. ResearchGate. Available at: [Link]

• Li, Y., et al. (2015). A Comprehensive Account on Recent Progress in Pharmacological Activities of Benzimidazole Derivatives. Molecules, 20(10), 19136-19171. Available at: [Link]

• Parmar, T. H., et al. (2018). Synthesis and antimicrobial activity of some new of 2-(furan-2-yl)-1-(piperidin-4-yl)-1H-benzo[d]imidazole derivatives. Arkivoc, 2018(7), 1-14. Available at: [Link]

• Li, J., et al. (2025). Discovery of 4-(4-(3-(1-(2-(piperidin-1-yl)ethyl)-1H-benzo[d]imidazole-2-yl)isoxazol-5-yl)phenyl)morpholine as a novel c-Myc inhibitor against lung cancer in vitro and in vivo. European Journal of Medicinal Chemistry, 281, 117023. Available at: [Link]

• Farag, B., et al. (2025). Benzimidazole chemistry in oncology: recent developments in synthesis, activity, and SAR analysis. RSC Advances. Available at: [Link]

• Jadhav, P. M. (2021). Biological activities of benzimidazole derivatives: A review. Research Journal of Chemical Sciences, 11(1), 42-48. Available at: [Link]

• Aslanian, R., et al. (2006). Novel histamine H3 receptor antagonists based on the 4-[(1H-imidazol-4-yl)methyl]piperidine scaffold. Bioorganic & Medicinal Chemistry Letters, 16(2), 275-279. Available at: [Link]

• Iemura, R., & Ohtaka, H. (1989). Quantitative structure-activity relationships of H1-antihistaminic benzimidazole derivatives. Chemical & Pharmaceutical Bulletin, 37(4), 967-972. Available at: [Link]

• Li, Y., et al. (2015). Discovery of Novel 2-(piperidin-4-yl)-1H-benzo[d]imidazole Derivatives as Potential Anti-Inflammatory Agents. Chemical Biology & Drug Design, 86(4), 509-516. Available at: [Link]

• Al-Ghorbani, M., et al. (2021). Structure–Activity Relationship Analysis of Benzimidazoles as Emerging Anti-Inflammatory Agents: An Overview. Pharmaceuticals, 14(7), 663. Available at: [Link]

• Antonini, I., et al. (2021). Chemical Modulation of the 1-(Piperidin-4-yl)-1,3-dihydro-2H-benzo[d]imidazole-2-one Scaffold as a Novel NLRP3 Inhibitor. Pharmaceuticals, 14(7), 633. Available at: [Link]

• Kathmann, M., et al. (1997). Search for novel leads for histamine H3-receptor antagonists: oxygen-containing derivatives. Archiv der Pharmazie, 330(11), 341-345. Available at: [Link]

• Kumar, A., et al. (2024). Exploring the Structure-Activity Relationship (SAR) of Benzimidazole Derivatives as Potent Antiviral Agents. Research and Reviews: A Journal of Drug Design and Discovery. Available at: [Link]

• ResearchGate. (2025). The synthesis and structure-activity relationship of 4-benzimidazolyl-piperidinylcarbonyl-piperidine analogs as histamine H-3 antagonists. Available at: [Link]

• Sharma, D., & Narasimhan, B. (2020). An Overview About Synthetic and Biological Profile of Benzimidazole. Journal of Pharmaceutical Sciences and Research, 12(1), 1-11. Available at: [Link]

• ResearchGate. (2023). Diverse biological activities of benzimidazole derivatives. Available at: [Link]

• IJCRT. (2022). A REVIEW ON BENZIMIDAZOLE AND ITS BIOLOGICAL ACTIVITIES. Available at: [Link]

• ResearchGate. (2021). Structure activity relationship of benzimidazole derivatives. Available at: [Link]

• Pérez-Villanueva, J., et al. (2010). Structure-activity relationships of benzimidazole derivatives as antiparasitic agents: Dual activity-difference (DAD) maps. Medicinal Chemistry Communications, 1(1), 56-60. Available at: [Link]

• ResearchGate. (2025). Benzimidazole chemistry in oncology: recent developments in synthesis, activity, and SAR analysis. Available at: [Link]

• Semantic Scholar. Quantitative structure-activity relationships of H1-antihistaminic benzimidazole derivatives. Available at: [Link]

• Google Patents. (2014). Benzo[D]imidazole derivatives of piperidine and piperazine. US8901304B1.

• Starcevic, S., et al. (2005). Synthesis, dopamine D2 receptor binding studies and docking analysis of 5-[3-(4-arylpiperazin-1-yl)propyl]- and 5-[2-(4-arylpiperazin-1-yl)ethoxy]-1H-benzimidazoles. Bioorganic & Medicinal Chemistry, 13(10), 3391-3401. Available at: [Link]

• ChEMBL. 4-[(1H-imidazol-4-yl) methyl] benzamidines and benzylamidines: novel antagonists of the histamine H3 receptor. (CHEMBL1131349). Available at: [Link]

• BindingDB. Ki Summary for Dopamine D2 Receptor. Available at: [Link]

• ChemRxiv. (2023). From dopamine 4 to sigma 1: synthesis, SAR and biological characterization of a piperidine scaffold of σ1 modulators. Available at: [Link]

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The 1-Piperidin-4-ylmethyl-1H-benzoimidazole Scaffold: A Privileged Motif for CNS and Peripheral Targets

An In-depth Technical Guide for Medicinal Chemists and Drug Development Professionals

Introduction: The Versatility of a Privileged Scaffold

The 1-Piperidin-4-ylmethyl-1H-benzoimidazole core is a prominent heterocyclic scaffold that has garnered significant attention in medicinal chemistry. Its structural architecture, featuring a bicyclic aromatic benzimidazole ring linked via a methylene bridge to a basic piperidine moiety, provides an ideal framework for developing ligands that interact with a diverse array of biological targets. This scaffold's inherent properties—a combination of rigidity from the benzimidazole plane and conformational flexibility from the piperidine ring, along with a key basic nitrogen atom—allow for precise three-dimensional orientations of substituents to engage with receptor binding pockets. Consequently, derivatives of this core structure have been successfully developed as potent and selective modulators of key G-protein coupled receptors (GPCRs) and other targets, leading to approved drugs and numerous clinical candidates for treating allergies, psychiatric disorders, and other conditions. This guide delves into the primary therapeutic targets for this scaffold, exploring the mechanistic basis of interaction, structure-activity relationships, and the key experimental protocols used for their evaluation.

Primary Therapeutic Target Class: G-Protein Coupled Receptors (GPCRs)

The 1-Piperidin-4-ylmethyl-1H-benzoimidazole scaffold has proven to be particularly fruitful in the development of antagonists and inverse agonists for several key GPCRs. The basic nitrogen of the piperidine ring is often crucial for forming a salt bridge with a conserved aspartate residue in the transmembrane domain of many aminergic GPCRs, serving as a key anchoring point for ligand binding.

Histamine H1 Receptor (H1R): A Cornerstone of Antiallergic Therapy

The Histamine H1 receptor is a Gq-coupled GPCR that plays a pivotal role in mediating allergic and inflammatory responses.[1][2] Activation by histamine triggers symptoms such as itching, vasodilation, and bronchial constriction.[3] The 1-Piperidin-4-ylmethyl-1H-benzoimidazole scaffold is the central feature of several highly successful second-generation antihistamines.

Mechanism of Action: Compounds based on this scaffold, such as bilastine, act as selective inverse agonists at the H1 receptor.[4] By binding to the receptor, they prevent histamine from binding and also reduce the receptor's basal, constitutive activity.[4][5] This blockade inhibits the downstream signaling cascade, primarily the Gq/11 protein pathway, which would otherwise activate phospholipase C (PLC) and lead to the production of inositol trisphosphate (IP3) and diacylglycerol (DAG).[1][2][6] The subsequent rise in intracellular calcium and activation of Protein Kinase C (PKC) are thus prevented, mitigating the inflammatory response.[2][6]

Bilastine is a potent and highly selective H1 receptor antagonist used for the symptomatic treatment of allergic rhinoconjunctivitis and urticaria.[3][7] It exhibits high affinity for the H1 receptor, being 3 and 6 times more potent than cetirizine and fexofenadine, respectively.[4] A key advantage of bilastine and other second-generation antihistamines based on this scaffold is their low propensity to cross the blood-brain barrier, resulting in a non-sedating profile.[4][8]

Compound	Target	Affinity (Ki)	Selectivity Profile	Therapeutic Use
Bilastine	Histamine H1 Receptor	~2-5 nM	High selectivity over other amine receptors (muscarinic, adrenergic, serotonergic)[4]	Allergic Rhinitis, Urticaria[7]

• Piperidine Ring: The basic nitrogen is critical for the ionic interaction with the conserved Asp107 in transmembrane domain 3 (TM3) of H1R. N-alkylation of the piperidine, for example with an ethyl-ether linked aromatic group as in bilastine, is well-tolerated and can enhance potency and modulate pharmacokinetic properties.

• Benzimidazole Core: This rigid, aromatic portion of the molecule engages in hydrophobic and π-stacking interactions within the receptor's binding pocket. Substitutions on the benzimidazole ring can fine-tune potency and selectivity.[9][10]

• Methylene Linker: The linker provides the optimal spatial separation and orientation between the piperidine and benzimidazole moieties to span the binding site effectively.

The diagram below illustrates how antagonists like bilastine block the histamine-induced signaling cascade.

Caption: Antagonism of the H1R signaling cascade.

This protocol determines the binding affinity (Ki) of a test compound for the H1 receptor by measuring its ability to compete with a known radiolabeled ligand.

Objective: To determine the inhibitory constant (Ki) of a test compound against the human Histamine H1 Receptor.

Materials:

• HEK293T cells transiently expressing the human H1R.[11]

• Cell membrane homogenates prepared from the above cells.

• Radioligand: [³H]-mepyramine (a known H1R antagonist).[11]

• Non-specific binding control: Mianserin (10 µM).[11]

• Binding Buffer: 50 mM Na₂HPO₄/KH₂PO₄, pH 7.4.[11][12]

• Test compounds (e.g., derivatives of 1-Piperidin-4-ylmethyl-1H-benzoimidazole) at various concentrations.

• 96-well microplates, scintillation fluid, and a scintillation counter.

Methodology:

• Membrane Preparation: Culture and transfect HEK293T cells with a vector encoding human H1R. After 48 hours, harvest the cells, wash with PBS, and store pellets at -80°C. Resuspend the cell pellet in ice-cold binding buffer and homogenize using a sonifier.[11] Determine the total protein concentration using a BCA protein assay.

• Assay Setup: In a 96-well plate, set up the following in triplicate:

  • Total Binding: Membrane homogenate (5-10 µg protein), a fixed concentration of [³H]-mepyramine (e.g., 2-5 nM), and binding buffer.

  • Non-specific Binding: Same as total binding, but with the addition of 10 µM mianserin to saturate the receptors.[11]

  • Competitive Binding: Same as total binding, but with the addition of the test compound at serially diluted concentrations (e.g., from 1 pM to 100 µM).

• Incubation: Incubate the plates for 2-4 hours at 25°C with gentle agitation to allow the binding to reach equilibrium.[11]

• Harvesting: Rapidly filter the contents of each well through glass fiber filters to separate bound from free radioligand. Wash the filters quickly with ice-cold binding buffer to remove any unbound radioactivity.

• Quantification: Place the filters in scintillation vials, add scintillation fluid, and count the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate Specific Binding = Total Binding - Non-specific Binding.

  • Plot the percentage of specific binding against the log concentration of the test compound.

  • Fit the data to a one-site competition model using non-linear regression to determine the IC50 value (the concentration of test compound that inhibits 50% of specific [³H]-mepyramine binding).

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant for the receptor.

Self-Validation and Controls:

• Positive Control: A known H1R antagonist (e.g., unlabelled mepyramine or bilastine) should be run in parallel to ensure the assay is performing as expected.

• Z'-factor: For screening applications, the Z'-factor should be calculated from the total and non-specific binding wells to assess assay quality (a value > 0.5 is considered excellent).

Dopamine D2 Receptor (D2R): Targeting Psychotic Disorders

The Dopamine D2 receptor is a Gi-coupled GPCR and a primary target for antipsychotic medications used to treat schizophrenia and other psychotic disorders.[13] The benzimidazole scaffold, often in combination with a piperidine or piperazine ring, is a common feature in D2 receptor antagonists.[14]

Mechanism of Action: D2R antagonists physically occupy the dopamine binding site on the receptor, preventing its activation by endogenous dopamine. This blockade inhibits the Gi-protein signaling pathway, leading to a decrease in the inhibition of adenylyl cyclase and a subsequent normalization of cAMP levels. This modulation of dopaminergic neurotransmission in the mesolimbic pathway is believed to underlie their antipsychotic effects.[13]

SAR Insights for D2R Antagonism: While the core 1-Piperidin-4-ylmethyl-1H-benzoimidazole is less common than piperazine-linked benzimidazoles for D2R, the principles are similar.[14]

• The basic nitrogen of the piperidine/piperazine is essential for an ionic bond with Asp114 in TM3 of the D2R.[14]

• The benzimidazole group occupies a hydrophobic pocket, with potential for hydrogen bonding with serine residues (e.g., Ser193, Ser197) in TM5.[14]

• Modifications to the linker and the terminal aromatic group are critical for achieving high affinity and selectivity, particularly over the highly homologous D3 receptor.[13][15]

Serotonin 5-HT2A Receptor: A Key Player in Atypical Antipsychotics

The 5-HT2A receptor is a Gq-coupled GPCR implicated in perception, mood, and cognition.[16] Blockade of 5-HT2A receptors is a defining characteristic of many atypical antipsychotic drugs, which is thought to contribute to their efficacy against the negative symptoms of schizophrenia and their lower risk of extrapyramidal side effects compared to typical antipsychotics that primarily block D2 receptors.[16][17]

Mechanism of Action: 5-HT2A antagonists bind to and block the receptor, preventing its activation by serotonin.[16] This action is believed to increase dopamine release in certain brain regions, such as the prefrontal cortex, which may help alleviate negative and cognitive symptoms. Many effective antipsychotics, such as risperidone, are potent antagonists at both D2 and 5-HT2A receptors.[17] The benzimidazole-piperidine scaffold has been explored for developing selective 5-HT2A antagonists.[17][18]

A logical workflow is essential to identify and characterize novel GPCR antagonists efficiently.

Caption: A typical screening cascade for GPCR antagonists.

This functional assay is a primary high-throughput screening method to identify agonists or antagonists of Gq-coupled receptors like H1R and 5-HT2A.[19][20]

Objective: To identify antagonists of a Gq-coupled receptor by measuring the inhibition of agonist-induced intracellular calcium mobilization.

Principle: Cells expressing the receptor of interest are loaded with a calcium-sensitive fluorescent dye. When an agonist activates the Gq pathway, IP3 is produced, leading to a rapid, transient increase in intracellular calcium.[19] This increase is detected as a sharp rise in fluorescence. An antagonist will block this response. Modern "no-wash" kits use a masking dye to quench extracellular fluorescence, simplifying the protocol for HTS.[19][21]

Materials:

• CHO or HEK293 cells stably expressing the target Gq-coupled receptor (e.g., H1R).

• Black-wall, clear-bottom 384-well microplates.[22]

• No-Wash Calcium Assay Kit (e.g., FLIPR Calcium 5 or Fluo-8 based kits).[21][22]

• A known agonist for the target receptor (e.g., Histamine for H1R).

• Test compounds.

• A kinetic fluorescence plate reader (e.g., FLIPR, FDSS).[19]

Methodology:

• Cell Plating: Seed the cells into 384-well plates at an appropriate density (e.g., 7,500-15,000 cells/well) and incubate overnight to allow for attachment.[22]

• Dye Loading: Prepare the calcium dye solution according to the manufacturer's instructions, often including probenecid to prevent dye leakage from the cells.[22] Remove the cell culture medium and add the dye solution to each well. Incubate for 1 hour at 37°C.[19]

• Compound Addition (Antagonist Mode): Add the test compounds (at various concentrations) or a known antagonist (positive control) to the plate. Incubate for 15-30 minutes.

• Measurement: Place the assay plate into the kinetic plate reader. The instrument will first establish a baseline fluorescence reading for several seconds.

• Agonist Challenge: The instrument's integrated liquid handler injects a pre-determined concentration of the agonist (typically an EC80 concentration, which gives 80% of the maximal response) into all wells simultaneously.

• Data Acquisition: The instrument immediately begins to record the fluorescence intensity kinetically over time (e.g., every second for 2-3 minutes) to capture the transient calcium peak.

• Data Analysis:

  • The response is typically measured as the peak fluorescence intensity minus the baseline reading.

  • For antagonist screening, the percentage of inhibition of the agonist response is calculated for each concentration of the test compound.

  • Plot the percent inhibition against the log concentration of the antagonist and fit the curve using a four-parameter logistic equation to determine the IC50.

Self-Validation and Controls:

• Positive Control: Wells with cells, agonist, and a known antagonist (should show low fluorescence).

• Negative Control (Max Signal): Wells with cells and agonist only (should show a high fluorescence peak).

• Vehicle Control: Wells with cells, agonist, and the same vehicle (e.g., DMSO) used to dissolve the test compounds.

Conclusion and Future Directions

The 1-Piperidin-4-ylmethyl-1H-benzoimidazole scaffold remains a highly valuable and privileged structure in modern drug discovery. Its proven success in targeting GPCRs, particularly the histamine H1 receptor, highlights its utility. While H1R, D2R, and 5-HT2A receptors are the most validated targets, the scaffold's versatility suggests potential for modulating other receptors and enzymes.[9][23][24] Future research will likely focus on fine-tuning selectivity profiles to create multi-target ligands for complex diseases like schizophrenia or to develop highly selective ligands for novel targets to minimize off-target effects. The continued exploration of structure-activity relationships, guided by the robust biophysical and cellular assays outlined in this guide, will undoubtedly unlock new therapeutic opportunities for this remarkable chemical core.

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• Structure–activity relationship of piperidine derivatives with anticancer activity. ResearchGate. Available from: [Link]

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• Starcevic S, Nikolic K, Agbaba D. Synthesis, dopamine D2 receptor binding studies and docking analysis of 5-[3-(4-arylpiperazin-1-yl)propyl]- and 5-[2-(4-arylpiperazin-1-yl)ethoxy]-1H-benzimidazoles. PubMed. 2005. Available from: [Link]

• Roth BL, Gumpper RH. “Selective” serotonin 5-HT2A receptor antagonists. National Center for Biotechnology Information. Available from: [Link]

• Yurtaeva A, Badalov A, Kondratyev M. Investigation of H1-Histamine Receptor Binding Patterns to Antidepressants and New Allergy Drugs. Biophysics. 2025. Available from: [Link]

• Gmeinwieser N, Gmeiner P, Hübner H. Identification of Novel Dopamine D2 Receptor Ligands—A Combined In Silico/In Vitro Approach. MDPI. 2022. Available from: [Link]

• Parmar T, Vala H, Dodia N, Akbari J, Ghetia K, Manvar D. Synthesis and antimicrobial activity of some new of 2-(furan-2-yl)-1- (piperidin-4-yl)-1H-benzo[d]imidazole derivatives. Semantic Scholar. 2018. Available from: [Link]

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• Ronsisvalle G, Aricò G, Salerno L, Pittalà V, Romeo G, Cuzzocrea S, et al. Scaffold Hybridization Strategy Leads to the Discovery of Dopamine D3 Receptor-Selective or Multitarget Bitopic Ligands. AIR Unimi. 2021. Available from: [Link]

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• Sandomenico A, Sarnataro M, Graziano G, Iannotta D, Marfella R, Ferraro B, et al. Chemical Modulation of the 1-(Piperidin-4-yl)-1,3-dihydro-2H-benzo[d]imidazole-2-one Scaffold as a Novel NLRP3 Inhibitor. MDPI. 2021. Available from: [Link]

• Serotonin 5-HT2A receptor antagonist. Wikipedia. Available from: [Link]

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• de Graaf C, Lenselink EB, Beuming T, Bonger KM, Tzoutzas N, Shiroishi M, et al. Probing the Histamine H1 Receptor Binding Site to Explore Ligand Binding Kinetics. ACS Publications. 2025. Available from: [Link]

• Pérez-Villanueva J, Santos R, Hernández-Campos A, Giulianotti MA, Castillo R, Medina-Franco JL. Structure-activity relationships of benzimidazole derivatives as antiparasitic agents: Dual activity-difference (DAD) maps. Unknown. Available from: [Link]

• de Graaf C, Lenselink EB, Beuming T, Bonger KM, Tzoutzas N, Shiroishi M, et al. Probing the Histamine H1 Receptor Binding Site to Explore Ligand Binding Kinetics. PubMed. 2025. Available from: [Link]

• SCREENING OF GPCR-ANTAGONISTS USING THE CALCIUM MOBILISATION ASSAY. Berthold Technologies. Available from: [Link]

• Antiproliferative and in silico admet study of new 4-(Piperidin-1-ylmethyl)-2- (thiophen-2-yl) quinoline analogues. ResearchGate. 2025. Available from: [Link]

• Structure-Activity Relationships of the Benzimidazole Opioids: Nitazenes and Piperidinylbenzimidazolones (Cychlorphine, Brorphine, Bezitramide Derivs) [Vol 1]. Reddit. 2024. Available from: [Link]

• Bilastine - Novel anti histamine drug for allergic rhinitis. IP Indian J Immunol Respir Med. Available from: [Link]

• Bukhari SNA, Jantan I, Jasamai M, Ahmad W. Structure-Activity Relationship Analysis of Benzimidazoles as Emerging Anti-Inflammatory Agents: An Overview. MDPI. 2021. Available from: [Link]

• Benzimidazole and Benzimidazole Derivatives as Anticancer Scaffolds: A Review of Synthetic Approaches. PubMed. 2026. Available from: [Link]

• Bilastine: Uses, Interactions, Mechanism Of Action. Vasista Group. Available from: [Link]

• High-throughput calcium flux assays: luminescent versus fluorescent readout. Drug Target Review. 2016. Available from: [Link]

• He S, Wang H, Liu Y, Zheng W, Gangaraju S, Wu J, et al. Distinct roles of histamine H1- and H2-receptor signaling pathways in inflammation-associated colonic tumorigenesis. American Journal of Physiology-Gastrointestinal and Liver Physiology. Available from: [Link]

• What are 5-HT2A receptor antagonists and how do they work?. Patsnap Synapse. 2024. Available from: [Link]

• Al-Romaigh FA, Al-Omair MA, Ali R, Al-Agamy MH, Al-Abbasi FA, El-Emam AA. Design, synthesis, bio-evaluation, and in silico studies of some N-substituted 6-(chloro/nitro)-1H-benzimidazole derivatives as antimicrobial and anticancer agents. National Center for Biotechnology Information. 2022. Available from: [Link]

• Histamine H1 Receptor Assay. Innoprot GPCR Functional Assays. Available from: [Link]

• Modeling of the D2 Dopamine Receptor Arylpiperazine Binding Site for 1-{2-[5-(1H-Benzimidazole-2-thione)]ethyl}-4-arylpiperazines. ResearchGate. 2025. Available from: [Link]

• Homogeneous solution for GPCR assays with FLIPR Calcium 5 Assay Kit. Molecular Devices. Available from: [Link]

• Kim Y, Kim J, Jeong H, Lee J, Roth BL, Lee J. Antagonist functional selectivity: 5-HT2A serotonin receptor antagonists differentially regulate 5-HT2A receptor protein level in vivo. PubMed. 2011. Available from: [Link]

• Competition binding for the histamine H1 receptor by [³H]mepyramine and unlabeled antihistamines. ResearchGate. Available from: [Link]

• (PDF) Antagonist Functional Selectivity: 5-HT2A Serotonin Receptor Antagonists Differentially Regulate 5-HT2A Receptor Protein Level In Vivo. ResearchGate. Available from: [Link]

• Di Schiavi E, Iacovino M, Ercolino E, Santella M, Pagano L, Rossi D, et al. Anti-Tumoral Effects of a (1H-Pyrrol-1-yl)Methyl-1H-Benzoimidazole Carbamate Ester Derivative on Head and Neck Squamous Carcinoma Cell Lines. MDPI. 2021. Available from: [Link]

• Neumann J, Kirchhefer U, Dhein S, Hofmann B, Gergs U. Function and Role of Histamine H1 Receptor in the Mammalian Heart. MDPI. 2023. Available from: [Link]

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Physicochemical Profiling and Lipinski’s Rule Compliance: A Strategic Guide for Lead Candidates

Topic: Physicochemical Profile and Lipinski's Rule Compliance of the Compound Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary: The "Fail Early" Paradigm

In modern drug discovery, attrition rates remain the primary bottleneck. Approximately 40% of candidates fail due to poor biopharmaceutical properties (solubility, permeability, metabolic stability). This guide outlines a rigorous, self-validating workflow for establishing the physicochemical profile of a New Chemical Entity (NCE) and assessing its compliance with Lipinski’s Rule of Five (Ro5).

As a Senior Application Scientist, I emphasize that compliance is not merely a checkbox exercise but a fundamental predictor of oral bioavailability. This document serves as a master protocol for characterizing "The Compound" (referring to your specific lead candidate) using industry-standard methodologies.

Theoretical Framework: The Rules of Engagement

Lipinski’s Rule of Five (Ro5)

Originating from an analysis of 2,245 compounds from the World Drug Index, the Ro5 postulates that poor absorption or permeation is more likely when there are more than 5 H-bond donors, 10 H-bond acceptors, the molecular weight (MW) is greater than 500, and the calculated LogP (cLogP) is greater than 5 (Lipinski et al., 1997).

Veber’s Extensions

Veber et al. (2002) expanded these criteria, noting that molecular flexibility and polar surface area (PSA) are critical.

• Rotatable Bonds: ≤ 10

• Polar Surface Area (PSA): ≤ 140 Ų (for oral bioavailability); ≤ 90 Ų (for Blood-Brain Barrier penetration).[1]

Experimental Protocols: The Validation Engine

The following workflows describe how to generate the data required for the profile.

Ionization Constant ( ) Determination

Methodology: Potentiometric Titration (Gold Standard) Rationale: Ionization governs solubility (

) and lipophilicity ( ). UV-metric methods are faster but fail for chromophore-lacking compounds. Potentiometry is universally applicable.

Protocol:

• Calibration: Calibrate the electrode using standard buffers (pH 1.68, 4.01, 7.00, 10.01) at 25°C.

• Sample Prep: Dissolve ~1 mg of the Compound in 20 mL of degassed water/methanol co-solvent (if water-insoluble).

• Titration: Titrate with 0.1 M HCl or NaOH under inert

  atmosphere to prevent carbonate formation.

• Calculation: Use the Yasuda-Shedlovsky extrapolation to determine aqueous

  from co-solvent data.[2]

Lipophilicity ( / )

Methodology: OECD Guideline 117 (HPLC Method) or OECD 107 (Shake-Flask). Rationale: Shake-flask is the thermodynamic reference but is low-throughput. HPLC (OECD 117) is preferred for rapid screening of lipophilic compounds (

0–6).

Protocol (OECD 117 - HPLC):

• Column Selection: Use a C18 reverse-phase column with capped silica.

• Standards: Inject 6 reference compounds with known

  values (e.g., 2-butanone, benzene, naphthalene) to generate a calibration curve ( vs. ).

• Analysis: Inject the Compound. Calculate the capacity factor

  .

• Derivation: Interpolate the Compound’s

  from the calibration curve.[3][4]

Thermodynamic Solubility

Methodology: OECD Guideline 105 (Shake-Flask Method). Rationale: Kinetic solubility (from DMSO stock) overestimates solubility due to supersaturation. Thermodynamic solubility (from solid) is required for accurate formulation development.

Protocol:

• Saturation: Add excess solid Compound to pH 7.4 phosphate buffer.

• Equilibration: Agitate at 25°C for 24–72 hours.

• Separation: Centrifuge at 10,000 rpm or filter (0.45 µm PVDF) to remove undissolved solid.

• Quantification: Analyze the supernatant via HPLC-UV against a standard curve.

Visualization of Workflows

Physicochemical Profiling Workflow

This diagram illustrates the sequential dependency of assays.

must be known to select the correct buffer pH for and Solubility assays.

Figure 1: Integrated physicochemical profiling workflow ensuring buffer compatibility.

Ro5 Compliance Decision Tree

A logic gate for determining the "Drug-Likeness" of the Compound.

Figure 2: Decision matrix for Lipinski's Rule of Five compliance.

Data Presentation: The Compound Profile

Below is a standardized reporting table. For the purpose of this guide, data for Atorvastatin is used as a reference "Model Compound" to demonstrate a compliant profile (Lipinski et al., 2001).

Parameter	Experimental Value (Ref)	Lipinski/Veber Limit	Compliance Status
Molecular Weight (MW)	558.64 Da	≤ 500 Da	Violation (1)
Lipophilicity (LogP)	5.7 (High)	≤ 5	Violation (2)*
H-Bond Donors (HBD)	4	≤ 5	Pass
H-Bond Acceptors (HBA)	10	≤ 10	Pass
Rotatable Bonds	12	≤ 10	Violation (Veber)
TPSA	111.79 Ų	≤ 140 Ų	Pass
Aqueous Solubility	0.1 mg/mL (pH 7.4)	> 0.1 mg/mL (Target)	Marginal
pKa (Acidic)	4.46 (Carboxyl)	N/A	Ionized at pH 7.4

Analysis of Model Data:

• Ro5 Status: The compound technically violates two rules (MW and LogP). However, Lipinski's rule is a probabilistic guideline, not a law. Atorvastatin is a blockbuster oral drug, proving that "violations" often necessitate advanced formulation (e.g., amorphous solid dispersions) rather than project termination.

• Actionable Insight: The high LogP suggests excellent membrane permeability, while the TPSA (111 Ų) confirms it is well within the window for intestinal absorption (< 140 Ų).

References

• Lipinski, C. A., Lombardo, F., Dominy, B. W., & Feeney, P. J. (1997). Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings.[5] Advanced Drug Delivery Reviews, 23(1-3), 3-25.[5] [Link]

• Veber, D. F., et al. (2002). Molecular properties that influence the oral bioavailability of drug candidates. Journal of Medicinal Chemistry, 45(12), 2615-2623. [Link]

• OECD. (1995). Test No. 105: Water Solubility.[6][7] OECD Guidelines for the Testing of Chemicals, Section 1. [Link][7][8]

• OECD. (2004). Test No. 117: Partition Coefficient (n-octanol/water), HPLC Method. OECD Guidelines for the Testing of Chemicals, Section 1. [Link][8]

• Ertl, P., Rohde, B., & Selzer, P. (2000). Fast calculation of molecular polar surface area as a sum of fragment-based contributions and its application to the prediction of drug transport properties.[1] Journal of Medicinal Chemistry, 43(20), 3714-3717.[1][9][10] [Link]

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A Technical Guide to the Synthesis of 1-Piperidin-4-ylmethyl-1H-benzoimidazole: Pathways, Protocols, and Mechanistic Insights

Executive Summary: The 1-Piperidin-4-ylmethyl-1H-benzoimidazole scaffold is a privileged structural motif in modern medicinal chemistry, forming the core of numerous therapeutic agents across a range of disease areas, including inflammation and viral infections.[1][2] Its synthesis is a critical step in the drug discovery and development pipeline. This guide provides an in-depth analysis of the principal synthetic pathways to this key intermediate, focusing on N-alkylation, reductive amination, and de novo benzimidazole ring construction. By examining the causality behind experimental choices and providing detailed, field-proven protocols, this document serves as a comprehensive resource for researchers, chemists, and drug development professionals aiming to efficiently construct this valuable molecular framework.

Introduction: The Benzimidazole-Piperidine Motif in Drug Discovery

The fusion of a benzimidazole ring system with a piperidine moiety creates a molecular architecture with significant therapeutic potential. Benzimidazole derivatives are known to exhibit a wide array of biological activities, including anticancer, antimicrobial, antiviral, and anti-inflammatory properties.[1][2][3] The piperidine ring, a common feature in pharmaceuticals, often enhances physicochemical properties such as solubility and bioavailability, while also providing a key vector for interacting with biological targets.[4] The 1-Piperidin-4-ylmethyl-1H-benzoimidazole structure, specifically, links these two critical pharmacophores via a methylene bridge, offering a versatile platform for further functionalization and optimization in lead discovery campaigns. Understanding the most efficient and robust methods for its synthesis is therefore of paramount importance.

Key Synthetic Strategies

The construction of 1-Piperidin-4-ylmethyl-1H-benzoimidazole can be approached through several distinct strategic disconnections. The most prevalent and versatile methods involve either forming the bond between the pre-existing heterocyclic systems or building the benzimidazole ring onto a piperidine-containing precursor.

Pathway 1: N-Alkylation of Benzimidazole via Nucleophilic Substitution

This is arguably the most direct and widely employed strategy. The core principle involves the deprotonation of the benzimidazole N-H proton, creating a potent nucleophile that subsequently displaces a leaving group on the piperidine-4-ylmethyl fragment.

Mechanistic Rationale: The N-H proton of the imidazole ring is weakly acidic. Treatment with a suitable base (e.g., potassium carbonate, sodium hydride) generates the benzimidazolide anion, a significantly stronger nucleophile.[5][6] This anion then readily participates in an SN2 reaction with an electrophilic piperidine precursor, such as 4-(chloromethyl)piperidine or 4-(tosyloxymethyl)piperidine. To prevent the secondary amine of the piperidine ring from competing in the alkylation reaction, it is almost universally protected, most commonly with a tert-butyloxycarbonyl (Boc) group. This protecting group can be efficiently removed under acidic conditions in a final step.

Caption: N-Alkylation pathway for synthesis.

Pathway 2: Reductive Amination

Reductive amination is a powerful C-N bond-forming reaction that offers an alternative route by coupling a piperidine-containing amine with a benzimidazole-containing aldehyde.

Mechanistic Rationale: This two-step, one-pot process begins with the reaction between an amine and a carbonyl group to form a hemiaminal intermediate, which then dehydrates to form an iminium ion.[7] A mild, selective reducing agent, present in the reaction mixture, then reduces the iminium ion to the target amine. Sodium triacetoxyborohydride (NaBH(OAc)₃) is a frequently used reagent for this transformation due to its mildness and tolerance of various functional groups.[8] The strategy requires a suitable aldehyde- or amine-functionalized benzimidazole, which can be prepared through various established methods.

Caption: Reductive Amination pathway.

Pathway 3: De Novo Benzimidazole Ring Formation

Instead of joining two pre-formed heterocycles, this strategy constructs the benzimidazole ring from an acyclic precursor that already contains the piperidine-4-ylmethyl moiety. This approach is particularly useful when substituted benzimidazoles are desired.

Mechanistic Rationale: The classic method for benzimidazole synthesis is the Phillips condensation, which involves heating an o-phenylenediamine with a carboxylic acid or its derivative under acidic conditions.[9] In this context, one would start with N-(piperidin-4-ylmethyl)benzene-1,2-diamine and cyclize it with an appropriate reagent. A related modern approach involves the reductive cyclization of an N-substituted o-nitroaniline.[10] Here, the piperidine-4-ylmethyl group is first attached to a 2-nitroaniline. The nitro group is then reduced (e.g., with sodium dithionite or catalytic hydrogenation), and the resulting in-situ generated diamine cyclizes with a suitable one-carbon source (like an aldehyde) to form the benzimidazole ring.

Caption: Benzimidazole ring construction pathway.

Comparative Analysis of Synthetic Pathways

The optimal synthetic route depends on factors such as starting material availability, desired substitution patterns, and scalability.

Synthetic Route	Key Reagents	Typical Conditions	Advantages	Disadvantages/Considerations
N-Alkylation	Benzimidazole, Boc-4-(halomethyl)piperidine, Base (K₂CO₃, NaH)	DMF or ACN, 70-100 °C	High-yielding, straightforward, utilizes common starting materials.[5][6]	Requires protection/deprotection steps; potential for N,N-dialkylation or reaction at the other benzimidazole nitrogen if unsymmetrical.
Reductive Amination	Benzimidazole-aldehyde, Piperidine-amine, NaBH(OAc)₃	DCE or THF, Room Temp	Mild conditions, high functional group tolerance, one-pot procedure.[8][11]	Requires synthesis of functionalized precursors (aldehyde or amine), which may add steps.
Ring Construction	N-substituted o-nitroaniline, Reducing agent, Aldehyde/Carboxylic Acid	Multi-step; Varies (e.g., Na₂S₂O₄, heat)	Excellent for creating substituted benzimidazoles; builds complexity from simple precursors.[10]	Can be a longer sequence; conditions for cyclization can be harsh (e.g., strong acid, high heat).[9]

Detailed Experimental Protocols

The following protocols are representative examples derived from literature procedures and illustrate the practical application of the key synthetic strategies.

Protocol 1: Synthesis via N-Alkylation

Based on the procedure described by Gianquinto et al. and related methods.[5][6]

Step A: Synthesis of tert-butyl 4-((1H-benzo[d]imidazol-1-yl)methyl)piperidine-1-carboxylate

• To a solution of 1H-benzimidazole (1.0 eq) in dry N,N-Dimethylformamide (DMF), add potassium carbonate (K₂CO₃, 2.0 eq).

• Stir the suspension at room temperature for 30 minutes.

• Add a solution of tert-butyl 4-(chloromethyl)piperidine-1-carboxylate (1.1 eq) in DMF to the mixture.

• Heat the reaction mixture to 100 °C and stir for 18 hours under a nitrogen atmosphere.

• After cooling to room temperature, pour the reaction mixture into water and extract with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purify the crude residue by column chromatography (silica gel, hexane/ethyl acetate gradient) to yield the Boc-protected product.

Step B: Deprotection to yield 1-(Piperidin-4-ylmethyl)-1H-benzoimidazole

• Dissolve the product from Step A in a 10% solution of trifluoroacetic acid (TFA) in dichloromethane (DCM).

• Stir the solution at room temperature for 4-18 hours, monitoring the reaction by TLC until the starting material is consumed.

• Concentrate the reaction mixture under reduced pressure.

• Redissolve the residue in DCM and wash with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to neutralize the excess acid.

• Dry the organic layer over Na₂SO₄, filter, and concentrate to afford the final product, 1-(Piperidin-4-ylmethyl)-1H-benzoimidazole.

Protocol 2: Synthesis via Reductive Amination

Adapted from general reductive amination procedures.[8][11]

• To a solution of 1H-benzo[d]imidazole-4-carbaldehyde (1.0 eq) and tert-butyl 4-aminopiperidine-1-carboxylate (1.1 eq) in 1,2-dichloroethane (DCE), add acetic acid (catalytic amount, ~0.1 eq).

• Stir the mixture at room temperature for 1 hour to facilitate imine formation.

• Add sodium triacetoxyborohydride (NaBH(OAc)₃, 1.5 eq) portion-wise to the reaction mixture.

• Continue stirring at room temperature for 12-24 hours, monitoring by TLC.

• Quench the reaction by the slow addition of a saturated aqueous NaHCO₃ solution.

• Separate the layers and extract the aqueous layer with DCM (2x).

• Combine the organic layers, dry over Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield the Boc-protected intermediate.

• Perform the deprotection step as described in Protocol 1, Step B, to obtain the final product.

Conclusion

The synthesis of 1-Piperidin-4-ylmethyl-1H-benzoimidazole is readily achievable through several robust and well-established chemical transformations. The N-alkylation pathway stands out for its directness and simplicity when starting materials are commercially available. Reductive amination offers a mild and versatile alternative, particularly suited for creating diverse libraries of analogs. Finally, de novo ring construction provides the greatest flexibility for introducing substituents onto the benzimidazole core, albeit typically through a longer synthetic sequence. The choice of method will ultimately be guided by the specific goals of the research program, balancing factors of speed, cost, scalability, and the need for structural diversity.

References

• Gianquinto, E., et al. (2021). Chemical Modulation of the 1-(Piperidin-4-yl)-1,3-dihydro-2H-benzo[d]imidazole-2-one Scaffold as a Novel NLRP3 Inhibitor. PMC.
• (Patent) US8901304B1 - Benzo[D]imidazole derivatives of piperidine and piperazine. Google Patents.
• Parmar, T. H. et al. (2018). Synthesis and antimicrobial activity of some new of 2-(furan-2-yl)-1-(piperidin-4-yl)-1H-benzo[d]imidazole derivatives. Semantic Scholar.
• (Patent) CA2100503C - Piperidine derivatives of benzimidazole. Google Patents.
• 2-PIPERIDIN-4-YL-1H-BENZOIMIDAZOLE | 38385-95-4. ChemicalBook.
• Srivastava, P., et al. (2020). Alkylated benzimidazoles: Design, synthesis, docking, DFT analysis, ADMET property, molecular dynamics and activity against HIV and YFV. PMC.
• (2024). New modular strategy reduces piperidine synthesis steps for pharmaceuticals. Source not specified.
• (2025). Reductive Amination Routes in the Synthesis of Piperidine IminoSugars. ResearchGate.
• Gianquinto, E., et al. (2021). Chemical Modulation of the 1-(Piperidin-4-yl)-1,3-dihydro-2H-benzo[d]imidazole-2-one Scaffold as a Novel NLRP3 Inhibitor. MDPI.
• Zhuraev, B.B., et al. (2025). SYNTHESIS OF ISOMERIC ALKYL DERIVATIVES IN THE 2-METHYL-5-CHLOROBENZIMIDAZOLE SERIES. Premier Publishing.
• (2015). Discovery of Novel 2-(piperidin-4-yl)-1H-benzo[d]imidazole Derivatives as Potential Anti-Inflammatory Agents. PubMed.
• (2006). An optimized synthesis of a key pharmaceutical intermediate methyl 4-[(1-oxopropyl)phenylamino]piperidine-4-carboxylate. ResearchGate.
• Al-Said, N. H. (2011). Synthesis and Spectroscopic Analysis of Novel 1H-Benzo[d]imidazoles Phenyl Sulfonylpiperazines. PMC - NIH.
• (2014). Synthetic route for the synthesis of 1H-benzimidazoles. ResearchGate.
• (2022). Synthesis pathway for alkylation of (benz)imidazole into 1 b–f and... ResearchGate.
• Comeaux, J. C., et al. (2019). Discovery and Optimization of a 4-Aminopiperidine Scaffold for Inhibition of Hepatitis C Virus Assembly. PMC.
• (2012). SYNTHESIS OF PHENYL 1-BENZYL-1H-BENZO [d] IMIDAZOL-2-YLCARBAMATES. Connect Journals.
• (Patent) CN101391982A - Alkylation reaction method of benzimidazoles compounds. Google Patents.

Sources

• 1. Discovery of Novel 2-(piperidin-4-yl)-1H-benzo[d]imidazole Derivatives as Potential Anti-Inflammatory Agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. connectjournals.com [connectjournals.com]
• 3. SYNTHESIS OF ISOMERIC ALKYL DERIVATIVES IN THE 2-METHYL-5-CHLOROBENZIMIDAZOLE SERIES [ppublishing.org]
• 4. news-medical.net [news-medical.net]
• 5. Chemical Modulation of the 1-(Piperidin-4-yl)-1,3-dihydro-2H-benzo[d]imidazole-2-one Scaffold as a Novel NLRP3 Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. CA2100503C - Piperidine derivatives of benzimidazole - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. Discovery and Optimization of a 4-Aminopiperidine Scaffold for Inhibition of Hepatitis C Virus Assembly - PMC [pmc.ncbi.nlm.nih.gov]
• 9. 2-PIPERIDIN-4-YL-1H-BENZOIMIDAZOLE | 38385-95-4 [chemicalbook.com]
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• 11. US8901304B1 - Benzo[D]imidazole derivatives of piperidine and piperazine - Google Patents [patents.google.com]

Patent landscape for 1-Piperidin-4-ylmethyl-1H-benzoimidazole analogs

Topic: Patent Landscape & Technical Guide: 1-Piperidin-4-ylmethyl-1H-benzoimidazole Analogs Audience: Researchers, Medicinal Chemists, and IP Strategists.

Executive Summary

The 1-Piperidin-4-ylmethyl-1H-benzoimidazole scaffold represents a privileged, yet distinct, chemical space within the benzimidazole class. Unlike the more crowded C2-substituted benzimidazoles (found in antihistamines like Mizolastine or Astemizole), the N1-linked architecture offers a unique vector for engaging G-Protein Coupled Receptors (GPCRs), specifically the Nociceptin/Orphanin FQ (NOP) receptor and Calcitonin Gene-Related Peptide (CGRP) receptors.

This guide delineates the technical boundaries of this scaffold, distinguishing it from its C2-isomers, and provides a validated synthetic workflow and patent landscape analysis to support Freedom-to-Operate (FTO) and drug design strategies.

Part 1: Chemical Architecture & Structural Logic

The Connectivity Distinction

A critical "trap" in patent analysis for this class is conflating the N1-isomer with the C2-isomer.

• Target Scaffold (N1-Linked): The piperidine ring is attached to the nitrogen (N1) of the benzimidazole via a methylene linker. This projects the basic amine into a specific hydrophobic pocket, often critical for NOP and MCH-1 receptor affinity.

• Common Isomer (C2-Linked): The piperidine is attached to the carbon (C2) at the imidazole head. This is the core of many H1-antihistamines.

Scaffold Visualization (DOT)

The following diagram illustrates the precise connectivity and common substitution vectors (SAR) for the N1-linked scaffold.

Figure 1: Structural deconstruction of the 1-Piperidin-4-ylmethyl-1H-benzoimidazole scaffold highlighting key SAR vectors.

Part 2: Patent Landscape & Therapeutic Clusters

The patent landscape for this specific connectivity is clustered around three primary therapeutic axes.

Cluster A: Nociceptin/Orphanin FQ (NOP) Receptor Ligands

• Mechanism: Agonists and antagonists for pain management and anxiety.

• Key Assignees: Shionogi, Hoffman-La Roche, Banyu Pharmaceutical.

• Technical Insight: The N1-benzyl or N1-piperidinylmethyl group is often essential for occupying the "address" domain of the NOP receptor. Patents in this space claim the N1-linkage specifically to avoid H1-histamine off-target effects associated with C2-isomers.

Cluster B: CGRP Receptor Antagonists

• Mechanism: Treatment of migraine.

• Key Assignees: Merck & Co., Bristol-Myers Squibb.

• Technical Insight: While many CGRP antagonists utilize a caprolactam core (e.g., Telcagepant), early "backup" scaffolds utilized the benzimidazole-piperidine motif. The piperidine nitrogen is typically capped with a bulky amide to mimic the C-terminal phenylalanine of CGRP.

Cluster C: MCH-1 Antagonists

• Mechanism: Obesity and metabolic disorders.

• Technical Insight: The piperidine moiety serves as the basic center interacting with Asp123 in the MCH-1 receptor. The benzimidazole acts as a rigid spacer orienting a distal aryl group.

Table 1: Comparative Patent Data (Representative)

Cluster	Therapeutic Target	Key Structural Feature (R1 on Pip-N)	Primary Assignees	Patent Status
A	NOP Receptor	Hydrophobic Aryl / Cycloalkyl	Shionogi, Roche	Mature (Many Expired/Expiring)
B	CGRP	Bulky Amides / Ureas	Merck, BMS	Active / Strategic Abandonment
C	MCH-1	Aryl Sulfones / Ethers	GlaxoSmithKline	Moderate Activity

Part 3: Validated Experimental Protocols

To ensure reproducibility and distinguish from the C2-synthesis, the following protocols are provided.

Synthesis of 1-(Piperidin-4-ylmethyl)-1H-benzimidazole (N1-Alkylation Route)

• Objective: Selective alkylation at N1 without C2-alkylation or quaternization.

• Causality: Using a mild base (

  ) and a Boc-protected piperidine linker prevents polymerization and favors the thermodynamic N1-product over the kinetic N3-isomer (in substituted benzimidazoles).

Step-by-Step Methodology:

• Reagents: 1H-Benzimidazole (1.0 equiv), tert-butyl 4-(bromomethyl)piperidine-1-carboxylate (1.1 equiv), Cesium Carbonate (

  , 2.0 equiv).

• Solvent: Anhydrous DMF (Dimethylformamide).

• Procedure:

  • Dissolve 1H-benzimidazole in DMF under

    atmosphere.

  • Add

    and stir at Room Temperature (RT) for 30 mins to deprotonate.

  • Add tert-butyl 4-(bromomethyl)piperidine-1-carboxylate dropwise.

  • Heat to 80°C for 12 hours. (Note: Heating is required for the bulky electrophile).

  • Workup: Dilute with EtOAc, wash with water (3x) to remove DMF. Dry organic layer over

    .

  • Purification: Flash chromatography (DCM/MeOH gradient).

• Deprotection: Treat the intermediate with 4M HCl in Dioxane at RT for 2 hours to yield the free amine hydrochloride salt.

Self-Validation Check:

• 1H NMR Diagnostic: The methylene linker (

  ) typically appears as a doublet around 4.0-4.2 ppm. If the signal is >4.5 ppm, suspect quaternization.

Synthesis Workflow Diagram (DOT)

Figure 2: Synthetic pathway for the selective preparation of the N1-linked scaffold.

Part 4: Strategic Outlook & Freedom to Operate (FTO)

Bioisosteric Strategies

To navigate the existing patent thicket (especially around NOP and CGRP), researchers should consider the following "Scaffold Morphing" strategies:

• Core Hopping: Replace the Benzimidazole with Imidazopyridine or Purine . This retains the N1-linker geometry but alters the IP landscape.

• Linker Rigidification: Replace the methylene (

  ) linker with a Cyclopropane or Azetidine spacer to restrict conformational freedom (often improving selectivity).

• Piperidine Ring Contraction/Expansion: Utilizing Pyrrolidine or Azepane rings can bypass claims strictly defining "6-membered nitrogenous heterocycles."

FTO Checkpoints

• Check 1: Does your compound have a substituent at the Benzimidazole C2 position? (If yes, verify it doesn't overlap with Mizolastine generic claims).

• Check 2: Is the Piperidine Nitrogen substituted with a urea/amide? (High risk of overlap with CGRP patents).

References

• Synthesis of Benzimidazole Derivatives: Optimization of N-Piperidinyl-Benzimidazolone Derivatives as Potent and Selective Inhibitors. National Institutes of Health (NIH). Available at: [Link]

• NOP Receptor Ligands:Design and Synthesis of Non-Peptide Nociceptin/Orphanin FQ Receptor Agonists. Journal of Medicinal Chemistry. (General reference for scaffold utility in NOP).
• Patent Reference (C2 vs N1 distinction):Piperidine derivatives of benzimidazole. Google Patents (CA2100503C).

Protocols & Analytical Methods

Application Notes and Protocols for the Efficient Synthesis of 1-Piperidin-4-ylmethyl-1H-benzoimidazole

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Significance of the Benzimidazole-Piperidine Scaffold

The 1-Piperidin-4-ylmethyl-1H-benzoimidazole scaffold is a privileged structural motif in medicinal chemistry, frequently incorporated into a wide array of pharmacologically active agents. The benzimidazole moiety, a bioisostere of purine, is known to interact with various biological targets, while the piperidine ring provides a versatile anchor for modulating physicochemical properties and exploring structure-activity relationships (SAR). This unique combination has led to the development of compounds with diverse therapeutic applications, including but not limited to antihistamines, antipsychotics, and kinase inhibitors.

This guide provides a comprehensive and efficient protocol for the synthesis of 1-Piperidin-4-ylmethyl-1H-benzoimidazole, designed to be a robust and scalable method for research and drug development applications. The presented protocol is based on a two-step sequence involving an initial N-alkylation of benzimidazole followed by a deprotection step. This approach offers high yields and straightforward purification.

I. Synthetic Strategy Overview

The most efficient and reliable synthetic route to 1-Piperidin-4-ylmethyl-1H-benzoimidazole involves a two-step process, which is outlined below. This strategy utilizes a Boc-protected piperidine derivative to ensure selective N-alkylation of the benzimidazole ring and to facilitate purification of the intermediate.

Caption: Overall synthetic workflow for 1-Piperidin-4-ylmethyl-1H-benzoimidazole.

II. Detailed Experimental Protocols

Part 1: Synthesis of tert-butyl 4-((1H-benzo[d]imidazol-1-yl)methyl)piperidine-1-carboxylate (Intermediate)

This step involves the nucleophilic substitution of the chloride in tert-butyl 4-(chloromethyl)piperidine-1-carboxylate by the deprotonated benzimidazole. The use of a strong base is crucial for the deprotonation of the benzimidazole N-H.

Materials and Reagents:

Reagent	CAS Number	Molecular Weight ( g/mol )	Quantity (mmol)
Benzimidazole	51-17-2	118.14	10
tert-butyl 4-(chloromethyl)piperidine-1-carboxylate	479057-79-9	233.74	11
Sodium hydride (60% dispersion in mineral oil)	7646-69-7	24.00	12
Anhydrous Dimethylformamide (DMF)	68-12-2	73.09	50 mL

Protocol:

• Reaction Setup: To a dry 250 mL round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet, add benzimidazole (1.18 g, 10 mmol).

• Solvent Addition: Add anhydrous DMF (50 mL) to the flask and stir until the benzimidazole is completely dissolved.

• Deprotonation: Carefully add sodium hydride (0.48 g of 60% dispersion, 12 mmol) portion-wise to the solution at 0 °C (ice bath). Caution: Hydrogen gas is evolved. The reaction should be performed in a well-ventilated fume hood.

• Stirring: Stir the resulting suspension at room temperature for 30 minutes. The formation of the sodium salt of benzimidazole is observed.

• Alkylation: Dissolve tert-butyl 4-(chloromethyl)piperidine-1-carboxylate (2.57 g, 11 mmol) in a minimal amount of anhydrous DMF and add it dropwise to the reaction mixture.

• Reaction Progression: Stir the reaction mixture at room temperature for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a mixture of ethyl acetate and hexane as the mobile phase.

• Work-up:

  • Quench the reaction by the slow addition of water (100 mL).

  • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

  • Combine the organic layers and wash with brine (2 x 50 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a gradient of ethyl acetate in hexane to afford the desired intermediate as a white solid.

Expected Yield: 75-85%

Part 2: Synthesis of 1-Piperidin-4-ylmethyl-1H-benzoimidazole (Final Product)

This final step involves the removal of the tert-butyloxycarbonyl (Boc) protecting group under acidic conditions to yield the target compound.

Materials and Reagents:

Reagent	CAS Number	Molecular Weight ( g/mol )	Quantity (mmol)
tert-butyl 4-((1H-benzo[d]imidazol-1-yl)methyl)piperidine-1-carboxylate	N/A	329.44	5
Trifluoroacetic acid (TFA)	76-05-1	114.02	25 mL
Dichloromethane (DCM)	75-09-2	84.93	25 mL
Saturated sodium bicarbonate solution	144-55-8	84.01	As needed

Protocol:

• Reaction Setup: Dissolve the intermediate from Part 1 (1.65 g, 5 mmol) in dichloromethane (25 mL) in a round-bottom flask.

• Acid Addition: Slowly add trifluoroacetic acid (25 mL) to the solution at 0 °C.

• Reaction Progression: Stir the reaction mixture at room temperature for 2-4 hours. Monitor the deprotection by TLC until the starting material is consumed.

• Work-up:

  • Concentrate the reaction mixture under reduced pressure to remove the excess TFA and DCM.

  • Dissolve the residue in water (50 mL) and basify with a saturated solution of sodium bicarbonate until the pH is ~8-9.

  • Extract the aqueous layer with dichloromethane (3 x 50 mL).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the final product.

Expected Yield: 90-95%

III. Mechanism and Rationale

The synthetic strategy is underpinned by well-established and reliable chemical transformations.

Application Note: Mastering the Reductive Amination for Benzimidazole-Piperidine Coupling

Introduction: The Strategic Importance of the Benzimidazole-Piperidine Scaffold

In the landscape of modern medicinal chemistry, the fusion of benzimidazole and piperidine rings represents a "privileged scaffold".[1] This structural motif is a cornerstone in the design of novel therapeutics, appearing in a multitude of biologically active agents with applications ranging from antimicrobial and antinociceptive to renin inhibitors.[1][2][3] The benzimidazole core offers a versatile platform for hydrogen bonding and aromatic interactions, while the piperidine moiety provides a three-dimensional structural element crucial for modulating physicochemical properties like solubility and bioavailability, and for establishing key interactions with biological targets.[3][4]

Reductive amination stands out as one of the most robust and widely utilized methods for forging the critical C-N bond that links these two heterocyclic systems. Its popularity stems from its operational simplicity, high functional group tolerance, and the ability to generate complex amines from readily available carbonyl and amine precursors.[5][6] This guide provides an in-depth exploration of the reaction, focusing on the practical considerations and optimized protocols necessary for successfully coupling benzimidazole and piperidine fragments, with a particular emphasis on the use of sodium triacetoxyborohydride (NaBH(OAc)₃) as a superior reducing agent.

The Underlying Chemistry: A Mechanistic Perspective

Reductive amination is fundamentally a two-stage process that can often be performed in a single pot.[7] Understanding the causality behind each step is critical for troubleshooting and optimizing the reaction.

• Imine/Iminium Ion Formation: The reaction initiates with the nucleophilic attack of the amine (e.g., a piperidine nitrogen) on the electrophilic carbon of a carbonyl group (e.g., a benzimidazole-aldehyde). This forms an unstable hemiaminal intermediate, which then undergoes dehydration to form a C=N double bond, known as an imine. This dehydration step is the rate-limiting step and is typically catalyzed by a weak acid.[8] Under weakly acidic conditions (pH ~4-6), the imine nitrogen can be protonated to form a highly electrophilic iminium ion, which is the key intermediate for the subsequent reduction.[6][9]

• Hydride Reduction: A selective reducing agent is then used to deliver a hydride (H⁻) to the electrophilic carbon of the iminium ion, reducing the C=N bond to a C-N single bond and yielding the final coupled amine product.[10] The success of the entire process hinges on the choice of a reducing agent that is potent enough to reduce the iminium ion but mild enough to avoid significant reduction of the starting carbonyl compound.[8][11]

Figure 1: Mechanism of Reductive Amination

Optimizing Reaction Conditions: A Guide to Key Parameters

The efficiency and selectivity of the benzimidazole-piperidine coupling are highly dependent on the careful selection of reagents and reaction parameters.

The Reducing Agent: Why Sodium Triacetoxyborohydride (STAB) Excels

The choice of reducing agent is the most critical decision in designing a reductive amination protocol.[9]

• Sodium Triacetoxyborohydride (NaBH(OAc)₃ or STAB): This is the reagent of choice for most applications. Its reactivity is attenuated by the electron-withdrawing acetoxy groups, making it significantly milder than sodium borohydride.[11] This mildness allows it to selectively reduce the iminium ion intermediate much faster than the starting aldehyde or ketone, enabling a convenient one-pot procedure where all reagents are mixed from the start.[11] It performs exceptionally well with weakly basic amines and is tolerant of a wide array of functional groups, including esters, nitro groups, and halogens.[9]

• Sodium Cyanoborohydride (NaBH₃CN): Historically popular, NaBH₃CN is also selective for iminium ions at neutral or slightly acidic pH.[5][6] However, its use has declined due to its high toxicity and the potential to generate hydrogen cyanide gas, especially during acidic workup.[6] Furthermore, it can be sluggish with less reactive ketones or weakly basic amines.[9]

• Sodium Borohydride (NaBH₄): As a more powerful reducing agent, NaBH₄ can readily reduce both the iminium ion and the starting carbonyl compound.[8] Therefore, it is generally unsuitable for a one-pot direct amination. A successful protocol requires a two-step (indirect) approach where the imine is pre-formed and isolated before the addition of NaBH₄, which adds complexity to the procedure.[11][12]

Solvent Selection

The preferred solvent for reductive aminations using STAB is an aprotic one.

• 1,2-Dichloroethane (DCE): Widely cited as the optimal solvent for STAB-mediated reactions, offering excellent solubility for reactants and promoting faster reaction rates.[9][11]

• Tetrahydrofuran (THF): A good alternative to DCE, though reactions may proceed more slowly.[9]

• Dichloromethane (DCM): Also effective and can be used interchangeably with DCE in many cases.[12]

• Methanol (MeOH): Generally avoided with STAB due to potential incompatibility.[12] It is more commonly used in protocols involving NaBH₃CN or the two-step NaBH₄ method.[12]

The Role of Acid Catalysis

For the coupling of less reactive ketones or with weakly nucleophilic amines, the addition of a catalytic amount of weak acid can be beneficial.

• Acetic Acid (AcOH): Typically, 1-2 equivalents of glacial acetic acid are added. It serves to catalyze the dehydration of the hemiaminal to the imine and ensures the formation of the reactive iminium ion.[6][9] For many reactive aldehydes, an acid catalyst may not be necessary.[9]

Comparative Overview of Conditions

The following table summarizes common conditions for the reductive amination, highlighting the advantages of the STAB protocol.

Parameter	Sodium Triacetoxyborohydride (STAB)	Sodium Cyanoborohydride	Sodium Borohydride
Procedure Type	One-Pot (Direct) [11]	One-Pot (Direct)[5]	Two-Step (Indirect) [12]
Selectivity	Excellent; reduces iminium >> carbonyl[9]	Good at pH 6-7; reduces carbonyl at low pH[6]	Poor; reduces both carbonyl and iminium[8]
Typical Solvent	DCE, THF, DCM[11]	MeOH, EtOH[12]	MeOH, EtOH[12]
Additives	Acetic Acid (optional, for ketones)[9]	pH control (buffer) often required[6]	Dehydrating agent for imine formation step
Safety Profile	Preferred; non-toxic byproducts	High Toxicity (cyanide byproducts) [6]	Moderate; flammable H₂ gas evolution
Substrate Scope	Very Broad; effective for weak bases [9]	Good, but can be sluggish[9]	Broad, but requires stable, isolable imine

Detailed Experimental Protocols

The following protocols provide a validated, step-by-step guide for the coupling of a generic benzimidazole-2-carboxaldehyde with a piperidine derivative using the preferred STAB method.

Figure 2: General Experimental Workflow

Protocol 1: General Procedure for Coupling

This protocol is robust and applicable to a wide range of substituted benzimidazole aldehydes and piperidines.

Materials:

• Benzimidazole-2-carboxaldehyde derivative (1.0 eq)

• Piperidine derivative (1.1 - 1.2 eq)

• Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

• 1,2-Dichloroethane (DCE), anhydrous

• Glacial Acetic Acid (AcOH) (Optional, 1.0 - 2.0 eq)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Dichloromethane (DCM) or Ethyl Acetate (EtOAc) for extraction

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a dry round-bottom flask under a nitrogen atmosphere, add the benzimidazole-aldehyde (1.0 eq) and the piperidine derivative (1.1 eq). Dissolve the solids in anhydrous DCE (approx. 0.1 M concentration relative to the aldehyde).

• Imine Formation: Stir the mixture at room temperature for 30-60 minutes to allow for initial imine formation. If coupling a ketone or a weakly nucleophilic amine, add acetic acid (1.5 eq) and continue stirring for another 15 minutes.

• Reduction: Carefully add sodium triacetoxyborohydride (1.5 eq) to the stirring mixture in portions over 5-10 minutes. Note: The addition may be slightly exothermic.

• Reaction: Allow the reaction to stir at room temperature. Monitor the disappearance of the starting material by Thin Layer Chromatography (TLC) or LC-MS. Reactions are typically complete within 4 to 24 hours.

• Workup: Once the reaction is complete, carefully quench the mixture by slowly adding saturated aqueous NaHCO₃ solution until gas evolution ceases.

• Extraction: Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer two more times with DCM or EtOAc.

• Isolation: Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄ or MgSO₄. Filter off the drying agent and concentrate the solvent under reduced pressure using a rotary evaporator.[13]

• Purification: Purify the resulting crude residue by flash column chromatography on silica gel, using an appropriate eluent system (e.g., a gradient of methanol in dichloromethane or ethyl acetate in hexanes) to afford the pure coupled product.[13]

Troubleshooting and Key Insights

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion	1. Inefficient imine formation (steric hindrance or weak nucleophile).2. Deactivated reducing agent (moisture).3. Insufficient reaction time.	1. Add 1-2 eq. of acetic acid to catalyze imine formation. Consider gentle heating (40-50 °C).2. Use fresh, anhydrous solvent and ensure STAB is handled under inert conditions.3. Allow the reaction to run longer (up to 24h) and monitor by LC-MS.
Formation of Alcohol Byproduct	The starting carbonyl was reduced before imine formation. This is rare with STAB but can occur if the imine formation is unusually slow.	Ensure the amine and aldehyde are pre-stirred before adding STAB. For stubborn cases, consider a two-step approach with NaBH₄.[11]
Dialkylation of Primary Amine	If using a primary piperidine (R-NH₂), the secondary amine product can react again with the aldehyde.	Use a slight excess of the amine (1.5-2.0 eq) to favor mono-alkylation. Alternatively, adopt a stepwise procedure where the imine is formed and then reduced.[14]
Difficult Purification	Product polarity is similar to starting materials or byproducts.	Optimize the chromatography eluent system. If the product is basic, an acid-base extraction can be used to separate it from neutral impurities.[13]

Conclusion

The reductive amination coupling of benzimidazole and piperidine scaffolds is a cornerstone reaction in pharmaceutical research. By leveraging the mild and selective power of sodium triacetoxyborohydride, researchers can achieve high yields and excellent functional group tolerance in a convenient one-pot procedure. The protocols and insights provided herein offer a robust framework for the successful synthesis of these valuable molecular hybrids, empowering scientists to accelerate the discovery and development of next-generation therapeutics.

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• 2. "Synthesis and antinociceptive activities of some novel benzimidazole-" by ÜMİDE DEMİR ÖZKAY, ÖZGÜR DEVRİM CAN et al. [journals.tubitak.gov.tr]
• 3. Discovery of benzimidazole derivatives as orally active renin inhibitors: Optimization of 3,5-disubstituted piperidine to improve pharmacokinetic profile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Reductive amination - Wikipedia [en.wikipedia.org]
• 6. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 7. pdf.benchchem.com [pdf.benchchem.com]
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• 9. pubs.acs.org [pubs.acs.org]
• 10. Reductive Amination - Chemistry Steps [chemistrysteps.com]
• 11. Sodium triacetoxyborohydride [organic-chemistry.org]
• 12. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]

Step-by-step preparation of 1-Piperidin-4-ylmethyl-1H-benzoimidazole from 4-piperidinemethanol

Synthesis of 1-Piperidin-4-ylmethyl-1H-benzoimidazole: An Application Note

Abstract

This technical guide provides a comprehensive, two-step protocol for the synthesis of 1-Piperidin-4-ylmethyl-1H-benzoimidazole from 4-piperidinemethanol. The synthesis involves the initial activation of the primary alcohol via chlorination with thionyl chloride to form the key intermediate, 4-(chloromethyl)piperidine hydrochloride. This is followed by a classical N-alkylation of the benzimidazole nucleus. This document outlines the underlying chemical principles, provides detailed, step-by-step experimental procedures, and emphasizes safety considerations, targeting researchers in medicinal chemistry and drug development.

Introduction

The benzimidazole scaffold is a privileged heterocyclic motif found in a wide array of pharmacologically active molecules. Its unique structure allows for diverse interactions with biological targets, leading to applications as antiviral, anticancer, and antihypertensive agents.[1] Similarly, the piperidine ring is a ubiquitous feature in pharmaceuticals, often improving pharmacokinetic properties such as solubility and bioavailability.

The target molecule, 1-Piperidin-4-ylmethyl-1H-benzoimidazole, combines these two valuable pharmacophores. Its synthesis is a foundational technique for building more complex derivatives for drug discovery programs. The presented synthesis follows a robust and logical pathway: conversion of a poor leaving group (hydroxyl) into a reactive alkyl halide, followed by a nucleophilic substitution reaction with the benzimidazole anion.

Reaction Scheme and Mechanism

The synthesis is accomplished in two primary stages:

Step 1: Chlorination of 4-Piperidinemethanol The hydroxyl group of 4-piperidinemethanol is a poor leaving group. To facilitate nucleophilic substitution, it is first converted into a more reactive chloromethyl group using thionyl chloride (SOCl₂). The reaction proceeds via the formation of a chlorosulfite intermediate. The free piperidine amine is basic and will be protonated by the HCl generated during the reaction, yielding the stable hydrochloride salt of the product, 4-(chloromethyl)piperidine.

Step 2: N-Alkylation of Benzimidazole This step is a classic example of N-alkylation via an SN2 mechanism. A strong base, such as sodium hydride (NaH), is used to deprotonate the N-H of the benzimidazole ring, creating a potent benzimidazolide anion.[2] This anion then acts as a nucleophile, attacking the electrophilic methylene carbon of 4-(chloromethyl)piperidine and displacing the chloride ion to form the desired C-N bond.

Experimental Protocols

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
4-Piperidinemethanol	≥98%	Commercial	-
Thionyl Chloride (SOCl₂)	≥99%	Commercial	Highly corrosive, handle in fume hood
Benzimidazole	≥99%	Commercial	-
Sodium Hydride (NaH)	60% dispersion in oil	Commercial	Highly flammable, reacts with water
Anhydrous Dimethylformamide (DMF)	≥99.8%	Commercial	Store over molecular sieves
Dichloromethane (DCM)	Anhydrous	Commercial	-
Diethyl Ether	Anhydrous	Commercial	-
Ethyl Acetate (EtOAc)	ACS Grade	Commercial	For extraction & chromatography
Hexanes	ACS Grade	Commercial	For chromatography
Saturated aq. NaHCO₃	-	Lab Prepared	For work-up
Brine (Saturated aq. NaCl)	-	Lab Prepared	For work-up
Anhydrous Sodium Sulfate (Na₂SO₄)	-	Commercial	For drying organic layers

Step 1: Synthesis of 4-(Chloromethyl)piperidine Hydrochloride

WARNING: Thionyl chloride is highly toxic and corrosive and reacts violently with water to release HCl gas. This procedure must be performed in a certified chemical fume hood with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety goggles.

• To a dry 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-piperidinemethanol (11.5 g, 100 mmol).

• Under a nitrogen atmosphere, slowly add anhydrous dichloromethane (50 mL) to dissolve the starting material.

• Cool the flask to 0 °C using an ice-water bath.

• Slowly and dropwise , add thionyl chloride (10.9 mL, 150 mmol, 1.5 eq) to the stirred solution over 30 minutes. The addition is exothermic and will generate HCl gas. Ensure the condenser is fitted with a drying tube or gas outlet leading to a scrubber.

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

• Heat the mixture to reflux (approx. 40 °C) and maintain for 2-3 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• After completion, cool the mixture to room temperature and then to 0 °C.

• Slowly add 100 mL of anhydrous diethyl ether to precipitate the product.

• Collect the white solid precipitate by vacuum filtration. Wash the solid with two portions of cold diethyl ether (2 x 50 mL).

• Dry the solid under vacuum to yield 4-(chloromethyl)piperidine hydrochloride. The product is typically used in the next step without further purification. An expected yield is in the range of 75-85%. A similar procedure is reported for the synthesis of 4-chloromethylpyridine hydrochloride.[3]

Step 2: Synthesis of 1-Piperidin-4-ylmethyl-1H-benzoimidazole

WARNING: Sodium hydride (NaH) is a flammable solid that reacts violently with water. All glassware must be thoroughly dried, and the reaction must be conducted under an inert (nitrogen or argon) atmosphere.

• To a dry 500 mL three-neck round-bottom flask under a nitrogen atmosphere, add benzimidazole (11.8 g, 100 mmol, 1.0 eq) and anhydrous dimethylformamide (DMF) (200 mL). Stir until fully dissolved.

• Cool the solution to 0 °C in an ice-water bath.

• Carefully add sodium hydride (60% dispersion in mineral oil, 4.4 g, 110 mmol, 1.1 eq) portion-wise over 20 minutes.[2] Effervescence (H₂ gas evolution) will be observed.

• Stir the resulting suspension at 0 °C for 30-60 minutes until gas evolution ceases, indicating the formation of the benzimidazolide anion.

• In a separate flask, dissolve the 4-(chloromethyl)piperidine hydrochloride from Step 1 (17.0 g, 100 mmol, 1.0 eq) in 50 mL of anhydrous DMF. Neutralize it carefully with a base like triethylamine (14 mL, 100 mmol) to generate the free amine in situ, or use it directly with an extra equivalent of NaH in the main reaction flask. For this protocol, we assume direct use with additional base. Alternative approach: neutralize and extract the free base of 4-(chloromethyl)piperidine before addition.

• Slowly add the solution of 4-(chloromethyl)piperidine hydrochloride to the benzimidazolide suspension at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-18 hours. Monitor the reaction progress by TLC (e.g., using 10% Methanol in DCM as eluent).

• Once the reaction is complete, cool the flask to 0 °C and cautiously quench the reaction by the slow dropwise addition of 50 mL of cold water to destroy any excess NaH.

• Transfer the mixture to a separatory funnel containing 300 mL of ethyl acetate and 200 mL of water.

• Extract the aqueous layer with ethyl acetate (3 x 150 mL).

• Combine the organic layers and wash with brine (2 x 100 mL).

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purify the resulting crude oil/solid by column chromatography on silica gel, eluting with a gradient of methanol in dichloromethane (e.g., 0% to 10% MeOH in DCM), to afford the pure 1-Piperidin-4-ylmethyl-1H-benzoimidazole.[4]

Visualization of Workflow

Overall Synthesis Workflow

Caption: Overall workflow for the two-step synthesis.

Chemical Reaction Scheme

Caption: The two-step chemical reaction sequence.

References

• PrepChem. Synthesis of 4-chloromethylpyridine hydrochloride. Available from: [Link]

• Parmar, T. H. et al. Synthesis and antimicrobial activity of some new of 2-(furan-2-yl)-1-(piperidine-4-yl)-1H-benzo[d]imidazole derivatives. Semantic Scholar. Available from: [Link]

• Kumar, A. et al. Alkylated benzimidazoles: Design, synthesis, docking, DFT analysis, ADMET property, molecular dynamics and activity against HIV and YFV. PMC. Available from: [Link]

• Google Patents. Alkylation reaction method of benzimidazoles compounds. CN101391982A.

• Koenigs, E., & Greiner, H. N-(4-Pyridyl)pyridinium chloride hydrochloride. Organic Syntheses Procedure. Available from: [Link]

Sources

• 1. Alkylated benzimidazoles: Design, synthesis, docking, DFT analysis, ADMET property, molecular dynamics and activity against HIV and YFV - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. prepchem.com [prepchem.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Application Notes &amp; Protocols: A Scientist's Guide to the Optimization of N-Alkylation Reactions for Benzimidazole Derivatives

Introduction: The Enduring Significance of the N-Alkylated Benzimidazole Scaffold

The benzimidazole nucleus is a privileged scaffold in medicinal chemistry and materials science. Its structural similarity to naturally occurring purines allows it to interact with a wide range of biological targets, leading to a vast array of pharmacological activities, including antiulcer, anthelmintic, antiviral, and anticancer properties.[1][2][3] The strategic introduction of alkyl groups onto the nitrogen atoms (N-alkylation) of the benzimidazole ring is a cornerstone of modern drug design.[4] This modification profoundly influences the molecule's physicochemical properties—such as lipophilicity, solubility, and metabolic stability—thereby modulating its pharmacokinetic profile and therapeutic efficacy.[5]

However, the N-alkylation of benzimidazoles is not always straightforward. Challenges such as poor regioselectivity in unsymmetrically substituted benzimidazoles, the formation of undesired quaternary salts, and the need for harsh reaction conditions often plague synthetic efforts.[6] This guide provides researchers, scientists, and drug development professionals with an in-depth analysis of key optimization strategies, field-proven protocols, and the scientific rationale behind experimental choices to achieve efficient, selective, and scalable N-alkylation of benzimidazole derivatives.

Chapter 1: The Core Mechanism and the Challenge of Regioselectivity

The fundamental reaction for N-alkylation is a nucleophilic substitution (typically SN2). The process begins with the deprotonation of the N-H proton of the imidazole ring by a base, generating a nucleophilic benzimidazolide anion. This anion then attacks an electrophilic alkylating agent (e.g., an alkyl halide) to form the N-C bond.

Figure 1: General mechanism of benzimidazole N-alkylation.

A primary challenge arises with benzimidazoles substituted on the benzene ring (e.g., at the 5- or 6-position). These compounds exist as a mixture of two rapidly equilibrating tautomers. Consequently, alkylation can occur at either the N-1 or N-3 position, leading to a mixture of regioisomers (e.g., 1,5- and 1,6-isomers). The ratio of these products is influenced by both steric hindrance and the electronic nature of the substituents on the benzimidazole ring and the alkylating agent.[6]

Figure 2: Tautomerism leading to regioisomeric N-alkylation products.

Chapter 2: Optimization Strategies and Methodologies

The "best" method for N-alkylation depends on the specific substrate, the desired scale, and available resources. Below are several robust strategies, from classical approaches to modern, green alternatives.

Classical SN2 Alkylation

This is the most traditional method, typically involving an alkyl halide, a base, and an organic solvent. The choice of base and solvent is critical for success.

• Causality Behind Experimental Choices:

  • Base Selection: Weak bases like potassium carbonate (K₂CO₃) are often preferred as they are mild, inexpensive, and minimize side reactions.[7] Stronger bases like sodium hydride (NaH) can be used for less reactive systems but require anhydrous conditions and careful handling.

  • Solvent Selection: Polar aprotic solvents such as acetonitrile (ACN), acetone, or N,N-dimethylformamide (DMF) are ideal.[7][8] They effectively dissolve the benzimidazole salt and promote the SN2 mechanism without solvating the nucleophile excessively.

Table 1: Common Reagents for Classical N-Alkylation

Component	Examples	Rationale & Key Considerations
Base	K₂CO₃, Cs₂CO₃	Mild, heterogeneous, easy to remove by filtration. Cs₂CO₃ is more soluble and reactive but more expensive.
	NaOH, KOH	Strong, inexpensive. Often used in aqueous or biphasic systems. Can promote side reactions.[8]
	NaH, NaNH₂	Very strong bases for deprotonating weakly acidic N-H bonds. Require strict anhydrous conditions.[9]
Solvent	Acetonitrile (ACN)	Excellent balance of polarity and boiling point. Easy to remove under vacuum.[7]
	Acetone	Good for reactions at moderate temperatures; volatile and easy to remove.[6][8]
	DMF, DMSO	High-boiling polar aprotic solvents. Excellent solvating power but can be difficult to remove completely.
Alkylating Agent	Alkyl Iodides (R-I)	Most reactive halides, but also most expensive and least stable.
	Alkyl Bromides (R-Br)	Good balance of reactivity and stability. Widely used.

| | Alkyl Chlorides (R-Cl) | Least reactive; may require higher temperatures, catalysts, or longer reaction times. |

Protocol 1: General Procedure for Classical N-Alkylation

Objective: To synthesize a 1-alkyl-benzimidazole derivative using standard laboratory reagents.

Materials:

• Benzimidazole derivative (1.0 eq)

• Alkyl halide (1.1-1.5 eq)

• Potassium carbonate (K₂CO₃), anhydrous (2.0-3.0 eq)

• Acetonitrile (ACN) or Acetone (sufficient to make a 0.1-0.5 M solution)

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add the benzimidazole derivative and anhydrous K₂CO₃.

• Add acetonitrile or acetone to the flask.

• Begin stirring the suspension at room temperature.

• Add the alkyl halide dropwise to the stirring mixture.

• Heat the reaction mixture to a temperature between 50 °C and reflux (e.g., ~82 °C for ACN).[7]

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed (typically 3-24 hours).

• Workup & Purification: a. Cool the reaction mixture to room temperature. b. Filter off the inorganic solids (K₂CO₃) and wash the solid cake with a small amount of the reaction solvent. c. Concentrate the filtrate under reduced pressure to obtain the crude product. d. Purify the crude residue by column chromatography on silica gel or by recrystallization.

• Characterization: Confirm the structure and purity of the N-alkylated product using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).[5][10] The disappearance of the N-H proton signal in ¹H NMR and the appearance of new signals corresponding to the alkyl group are key indicators of success.[5]

Phase-Transfer Catalysis (PTC)

PTC is a powerful technique for reactions where reactants are in different, immiscible phases (e.g., a solid base in an organic solvent, or an aqueous base and an organic solution). A phase-transfer catalyst, typically a quaternary ammonium salt (e.g., tetrabutylammonium bromide, TBAB), facilitates the reaction by carrying the deprotonated benzimidazolide anion from the solid or aqueous phase into the organic phase where the alkylating agent resides.[11][12]

• Expertise & Experience: This method is exceptionally useful as it avoids the need for expensive, anhydrous polar aprotic solvents and can often be performed with inexpensive bases like NaOH or KOH.[13][14] It is highly scalable and advantageous for industrial applications.[9][15]

Figure 3: The catalytic cycle in Phase-Transfer Catalysis N-alkylation.

Microwave-Assisted Synthesis

Microwave irradiation has emerged as a green and efficient energy source for chemical synthesis.[16][17] By directly coupling with polar molecules in the reaction mixture, microwaves can induce rapid, uniform heating, often leading to dramatic reductions in reaction times (from hours to minutes) and significant increases in product yields.[18][19]

• Trustworthiness: Microwave-assisted reactions are highly reproducible when performed in dedicated microwave reactors that allow for precise control of temperature, pressure, and power. This method often produces cleaner reaction profiles, simplifying purification.[19]

Table 2: Comparison of Conventional vs. Microwave-Assisted N-Alkylation

Parameter	Conventional Heating	Microwave Irradiation	Advantage of Microwave
Reaction Time	4-24 hours	5-90 minutes	Drastic time reduction[18][19]
Temperature	Often requires high bulk temp.	Can reach target temp. in seconds	Rapid, uniform heating
Yield	Moderate to Good	Good to Excellent	Often improved yields[2]

| Side Products | More prevalent due to long times | Minimized | Cleaner reactions |

Protocol 2: Microwave-Assisted N-Alkylation

Objective: To rapidly synthesize an N-alkylated benzimidazole using microwave irradiation.

Materials:

• Benzimidazole derivative (1.0 eq)

• Alkyl halide (1.2 eq)

• Base (e.g., K₂CO₃, 2.0 eq)

• Solvent (e.g., DMF, Acetonitrile, or solvent-free)[16]

• Microwave reaction vessel (10 mL) with stir bar

Procedure:

• Place the benzimidazole derivative, base, and stir bar into the microwave reaction vessel.

• Add the solvent (if applicable) followed by the alkylating agent.

• Seal the vessel with a septum cap.

• Place the vessel in the cavity of a dedicated microwave synthesizer.

• Set the reaction parameters:

  • Temperature: 100-150 °C

  • Time: 5-30 minutes

  • Power: Dynamic (adjusts to maintain temperature)

• Start the irradiation. The reaction is held at the set temperature for the specified time.

• After the reaction is complete, the vessel is cooled to room temperature using compressed air.

• Workup & Purification: Follow the same steps as in Protocol 1 (filtration, concentration, purification).

• Characterization: Confirm the product identity and purity via spectroscopic methods.

The Mitsunobu Reaction

For cases where the alkylating agent is an alcohol, the Mitsunobu reaction is an exceptionally powerful tool.[20] This reaction couples a primary or secondary alcohol with a nucleophile (the benzimidazole) in the presence of a phosphine (typically triphenylphosphine, PPh₃) and an azodicarboxylate (typically diethyl azodicarboxylate, DEAD, or diisopropyl azodicarboxylate, DIAD).

• Expertise & Experience: A key feature of the Mitsunobu reaction is that it proceeds with a clean inversion of stereochemistry at the alcohol's carbon center, making it invaluable in stereoselective synthesis.[20][21] It operates under mild, neutral conditions, tolerating a wide range of functional groups. However, the stoichiometry must be precise, and the removal of byproducts (triphenylphosphine oxide and the reduced hydrazide) can be challenging.

Chapter 3: Analytical Workflow for Reaction Validation

A robust protocol is a self-validating one. Proper analytical monitoring and characterization are non-negotiable for ensuring the integrity of the results.

Sources

• 1. mdpi.com [mdpi.com]
• 2. tandfonline.com [tandfonline.com]
• 3. researchgate.net [researchgate.net]
• 4. wisdomlib.org [wisdomlib.org]
• 5. Exploration of Remarkably Potential Multitarget-Directed N-Alkylated-2-(substituted phenyl)-1H-benzimidazole Derivatives as Antiproliferative, Antifungal, and Antibacterial Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ias.ac.in [ias.ac.in]
• 7. Alkylated benzimidazoles: Design, synthesis, docking, DFT analysis, ADMET property, molecular dynamics and activity against HIV and YFV - PMC [pmc.ncbi.nlm.nih.gov]
• 8. WO2008045777A2 - A process for the preparation of benzimidazole derivatives and their salts - Google Patents [patents.google.com]
• 9. CN101391982A - Alkylation reaction method of benzimidazoles compounds - Google Patents [patents.google.com]
• 10. Development of N-alkylated benzimidazole based cubosome hydrogel for topical treatment of burns - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
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• 14. semanticscholar.org [semanticscholar.org]
• 15. phasetransfer.com [phasetransfer.com]
• 16. eijppr.com [eijppr.com]
• 17. jocpr.com [jocpr.com]
• 18. research.monash.edu [research.monash.edu]
• 19. asianpubs.org [asianpubs.org]
• 20. Mitsunobu Reaction [organic-chemistry.org]
• 21. Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]

Technical Application Note: Crystallization &amp; Salt Formation of 1-(Piperidin-4-ylmethyl)-1H-benzimidazole

This Application Note is designed for pharmaceutical development scientists and process chemists. It addresses the specific physicochemical challenges of crystallizing 1-(piperidin-4-ylmethyl)-1H-benzimidazole (and its salts), a critical pharmacophore in the synthesis of antihistamines (e.g., Bilastine analogs) and GPCR ligands.

Executive Summary & Physicochemical Context

The molecule 1-(piperidin-4-ylmethyl)-1H-benzimidazole presents a classic "linker-scaffold" challenge in crystallization. It consists of a lipophilic, aromatic benzimidazole headgroup linked to a polar, basic piperidine tail.

• The Free Base Challenge: As a free base, the molecule possesses high rotational freedom around the methylene bridge (

  ), often resulting in a viscous oil or low-melting amorphous solid rather than a crystalline lattice.

• The pKa Profile: The molecule is a di-base .

  • Piperidine Nitrogen (

    ): Highly basic ( ).

  • Benzimidazole Nitrogen (

    ): Weakly basic ( ).

• Strategic Implication: Successful crystallization relies on neutralizing the high charge density of the piperidine ring to reduce solvation in organic media, typically via salt formation. The dihydrochloride salt is the industry standard for stability, but fumarate or maleate salts are superior for non-hygroscopic solid forms.

Protocol A: Isolation of the Free Base (Pre-Crystallization)

Note: Do not attempt to crystallize the free base directly from the reaction mixture if it contains significant impurities. Isolate it as an oil first to remove regioisomers.

Reagents

• Extraction Solvent: Dichloromethane (DCM) or Chloroform (

  ).

• Wash Solution: 5%

  (aq), Brine.

• Drying Agent: Anhydrous

  .

Workflow

• pH Adjustment: Adjust the aqueous reaction quench to pH > 12 using 2N NaOH. This ensures the piperidine nitrogen is fully deprotonated.

• Extraction: Extract the aqueous phase 3x with DCM. The benzimidazole moiety drives partitioning into the organic phase.

• Drying: Dry combined organics over

  for 30 minutes. Filter.

• Concentration: Rotovap at 40°C.

  • Critical Observation: The product will likely appear as a yellow/orange viscous oil. Do not induce nucleation yet.

• Azeotropic Drying: Add Toluene (2x volume) and re-evaporate to remove trace water, which inhibits downstream salt crystallization.

Protocol B: Crystallization of the Dihydrochloride Salt ( )

This is the most robust method for generating a handleable solid. The target is the formation of 1-(piperidin-4-ylmethyl)-1H-benzimidazole · 2HCl.

Solvent System Selection

Solvent Role	Recommended Solvent	Rationale
Good Solvent	Ethanol (Absolute) or Methanol	Solubilizes the polar salt initially; allows proton transfer.
Acid Source	HCl in Ethanol (1.25M) or HCl in Dioxane (4M)	Anhydrous delivery prevents hydrate formation (gums).
Anti-Solvent	Ethyl Acetate (EtOAc) or MTBE	Reduces solubility of the ionic lattice, forcing precipitation.

Step-by-Step Methodology

• Dissolution: Dissolve 10.0 g of the Free Base oil in 50 mL of Absolute Ethanol (5 vol). Stir at Room Temperature (RT) until homogenous.

• Acid Addition (Controlled Nucleation):

  • Calculate 2.2 equivalents of HCl.

  • Add HCl/Ethanol solution dropwise over 20 minutes while stirring rapidly.

  • Exotherm Alert: The reaction is exothermic. Maintain temperature < 30°C using a water bath if necessary.

• Seed Generation:

  • After adding ~50% of the acid, the solution may turn cloudy. If not, stop stirring, scratch the flask wall with a glass rod, or add a seed crystal from a previous batch.

  • Troubleshooting: If it oils out (forms a second liquid phase), heat the mixture to 60°C until homogenous, then cool very slowly (5°C/hour).

• Anti-Solvent Addition:

  • Once a slurry begins to form, slowly add Ethyl Acetate (50 mL) over 30 minutes.

  • Why? This lowers the dielectric constant of the media, tightening the ionic pairs.

• Aging (Ostwald Ripening): Stir the slurry at 0-5°C for 4 hours. This allows small, imperfect crystals to dissolve and redeposit onto larger, purer crystals.

• Filtration: Filter under vacuum (Buchner funnel). Wash the cake with cold EtOAc/EtOH (1:1).

• Drying: Dry in a vacuum oven at 45°C for 12 hours.

  • Target Yield: 85-95%.

  • Appearance: White to off-white crystalline powder.

Protocol C: Alternative Salt Screening (Polymorph Control)

If the HCl salt is too hygroscopic (absorbs water from air), use the Fumarate or Maleate salts. These dicarboxylic acids often form hydrogen-bonded networks that stabilize the crystal lattice.

Fumarate Crystallization Protocol

• Stoichiometry: Use 1.05 equivalents of Fumaric Acid per mole of base.

• Solvent: Isopropanol (IPA) is the solvent of choice.

• Procedure:

  • Dissolve Free Base in IPA (10 vol) at 60°C.

  • Add solid Fumaric Acid directly to the hot solution.

  • Reflux for 30 minutes to ensure complete salt formation.

  • Cool to RT naturally. Fumarate salts often crystallize as robust needles.

  • Note: This typically forms the monofumarate due to the

    gap.

Decision Logic & Troubleshooting (Visualization)

The following diagram illustrates the decision matrix for solvent and salt selection based on the initial state of the material.

Caption: Decision tree for salt selection and troubleshooting "oiling out" phenomena during crystallization.

Critical Process Parameters (CPP)

Parameter	Specification	Scientific Rationale
Water Content	(KF)	Water acts as a plasticizer, lowering the and preventing lattice formation. Use anhydrous solvents.
Acid Addition Rate	mins	Rapid addition creates high local supersaturation, trapping impurities in the crystal lattice.
Cooling Rate		Slow cooling promotes the growth of the thermodynamically stable polymorph over kinetic forms.
Agitation	Moderate (200 RPM)	Sufficient to suspend solids but low enough to prevent crystal breakage (attrition).

References

• Synthesis and Biological Evaluation of Benzimidazole Derivatives. Journal of Heterocyclic Chemistry. Describes the fundamental condensation of phenylenediamines with piperidine carboxylic acids.

• Process for the Preparation of Bilastine and Intermediates. Google Patents (CN106146459B). Details the industrial handling of the 1-(piperidin-4-yl)benzimidazole scaffold.

• Solubility of Benzimidazoles in Organic Solvents. Journal of Chemical & Engineering Data. Provides solubility curves for benzimidazole derivatives in alcohols and chlorinated solvents.

• Crystal Engineering of Pharmaceutical Salts. CrystEngComm. Authoritative guide on counter-ion selection (HCl vs Fumarate) for nitrogenous bases.

• Purification of Piperidine Derivatives. Sigma-Aldrich Technical Bulletins. General protocols for handling secondary amine salts.

Application Notes and Protocols for the Handling and Storage of Hygroscopic Benzimidazole Amines

An Application Guide for Drug Development Professionals

Introduction: The Challenge of Hygroscopicity in Benzimidazole Amine Chemistry

Benzimidazole and its derivatives are a cornerstone in medicinal chemistry, forming the structural basis for a multitude of therapeutic agents with activities ranging from anticancer to antiviral and anti-inflammatory.[1][2] The benzimidazole scaffold, a fusion of benzene and imidazole rings, provides a versatile platform for drug design.[3][4] However, the very functional groups that contribute to their biological activity—specifically the amine moieties and the nitrogen atoms within the imidazole ring—also render many of these compounds hygroscopic.

Hygroscopicity, the intrinsic ability of a substance to attract and absorb moisture from the surrounding atmosphere, is a significant challenge in drug development.[5] The absorption of water is not a benign interaction; it can initiate a cascade of physical and chemical changes that compromise the integrity of an Active Pharmaceutical Ingredient (API). These changes can include:

• Chemical Degradation: The presence of water can facilitate hydrolysis, oxidation, or other degradation pathways, leading to a loss of potency and the formation of unknown impurities.[5][6]

• Physical State Alteration: Moisture can cause powders to cake, clump, or in extreme cases, deliquesce (dissolve in the absorbed water), altering critical properties like flowability and dissolution rate.[5][7]

• Inaccurate Quantification: Continuous moisture uptake during weighing leads to significant errors in mass measurement, making it impossible to prepare solutions of accurate concentrations and compromising the validity of downstream experiments.[5][8]

This guide provides a comprehensive framework for the proper handling and storage of hygroscopic benzimidazole amines. Adherence to these protocols is not merely a matter of best practice; it is a prerequisite for ensuring the stability, purity, and experimental reproducibility of these valuable compounds.

Scientific Foundation: Why Benzimidazole Amines Are Susceptible to Moisture

The susceptibility of benzimidazole amines to moisture is rooted in their molecular structure. The nitrogen atoms in the imidazole ring and the amine functional groups are capable of forming strong hydrogen bonds with water molecules present in the atmosphere. This interaction is the primary mechanism of water absorption.

The consequences of failing to control moisture exposure can be severe. An API that has absorbed significant water may no longer meet its specifications, leading to failed batches, out-of-spec results, and costly delays in the drug development pipeline.[9] Therefore, every protocol must be designed as a self-validating system to minimize moisture ingress at every step.

Receiving and Inspection of Hygroscopic Compounds

The first line of defense against moisture contamination is a robust receiving protocol. The integrity of the compound must be assessed immediately upon arrival.

Protocol 3.1: Initial Receipt and Quarantine

• Inspect Outer Packaging: Upon receipt, examine the shipping container for any signs of damage (e.g., punctures, water stains) that could have compromised the primary container's environment.

• Document Arrival Conditions: Note any temperature excursion indicators and record the condition of the package.

• Transfer to Controlled Environment: Immediately move the unopened primary container to a controlled, low-humidity quarantine area. Do not open it in an uncontrolled ambient environment.

• Equilibration: Allow the container to equilibrate to the temperature of the controlled environment for at least 2-4 hours before opening. This critical step prevents condensation from forming on the cold powder when exposed to warmer air.

• Inspect Primary Container and Seal: Before breaking the seal, carefully inspect the primary container (e.g., amber glass bottle, foil pouch) and its seal for any defects.

• Visual Powder Inspection: Once opened in a controlled environment (See Section 5.0), visually inspect the powder. It should be free-flowing. Any signs of clumping, caking, discoloration, or liquefaction are indicative of moisture contamination.[10] Document these observations immediately. If contamination is suspected, the material should be flagged for analytical testing (See Section 6.0) before use.

Caption: Workflow for receiving and inspecting hygroscopic powders.

Storage Protocols: Creating a Stable Microenvironment

Long-term stability is contingent on maintaining a strictly controlled storage environment. The choice of storage method depends on the hygroscopicity and value of the benzimidazole amine.

Environmental Conditions

The primary goal is to maintain a low relative humidity (RH) and a controlled temperature. High humidity directly promotes water absorption, while high temperatures can accelerate degradation reactions.[11][12]

Parameter	Recommended Condition	Rationale
Relative Humidity (RH)	< 40% (ideally < 30%)	To minimize the environmental moisture available for absorption and prevent physical/chemical changes.[10][13]
Temperature	15°C to 25°C	To slow the kinetics of potential degradation pathways. Avoid temperature fluctuations.[6][12]
Light Exposure	Store in the dark	To prevent photodegradation, to which many aromatic compounds are susceptible.[10]

Levels of Storage Protection

A tiered approach should be used for storage. For highly sensitive or valuable compounds, higher levels of protection are mandatory.

• Level 1 (Basic): Tightly Sealed Containers. The absolute minimum requirement. Use high-quality glass bottles with tight-fitting, lined caps.[14] This is only suitable for short-term storage of less sensitive materials in a climate-controlled lab.

• Level 2 (Standard): Desiccator Storage. Place the tightly sealed primary container inside a desiccator cabinet containing an active desiccant (e.g., silica gel with a humidity indicator, molecular sieves).[5] This creates a dry microenvironment, offering robust protection. Ensure the desiccant is regenerated or replaced regularly.

• Level 3 (High-Security): Inert Atmosphere. For exceptionally hygroscopic or oxygen-sensitive benzimidazole amines, storage within a glove box purged with an inert gas (e.g., nitrogen or argon) is the gold standard.[5][15] This method provides the ultimate protection against both moisture and oxidative degradation.

Caption: Decision tree for selecting the appropriate storage level.

Handling Protocols: Minimizing Exposure During Use

The greatest risk of moisture contamination occurs when the compound is removed from its container for weighing and dispensing. Speed, preparation, and a controlled environment are paramount.

Protocol 5.1: Weighing Hygroscopic Powders

This protocol is designed to minimize atmospheric exposure during the critical weighing step. The "weighing by difference" method is recommended for highly sensitive compounds.[16]

• Prepare the Environment: Whenever possible, perform weighing inside a low-humidity glove box or a balance enclosure purged with dry air/nitrogen.[5] If unavailable, use an analytical balance with a draft shield in a room with controlled humidity (<40% RH).

• Gather All Tools: Have clean, dry spatulas, weighing paper/boats, and the receiving flask (containing solvent, if preparing a solution) ready before opening the primary container.

• Tare the Receiving Vessel: Place the capped receiving flask or weighing vessel on the balance and tare to zero.

• Open and Dispense Quickly: Briefly remove the lid from the primary container. Using a dry spatula, quickly transfer an approximate amount of the powder to the tared vessel.

• Seal and Weigh: Immediately and tightly reseal the primary container. Place the lid on the receiving vessel and record the stable weight. Speed is critical to prevent the reading from drifting upwards as the powder absorbs moisture.[8]

• Weighing by Difference (Higher Accuracy):

  • Place the sealed primary container on the balance and record its initial mass (M1).

  • Remove the container, quickly dispense the powder into the receiving flask, and immediately reseal the primary container.

  • Place the primary container back on the balance and record its final mass (M2).

  • The mass of the transferred powder is M1 - M2. This method avoids exposing the weighed sample to the atmosphere on the balance pan.

• Finalize: Promptly proceed with the dissolution or subsequent experimental step.

Protocol 5.2: Preparing Stock Solutions

• Solvent Preparation: Dispense the required volume of an appropriate anhydrous solvent into a volumetric flask or vial that can be securely sealed.

• Weigh Compound: Accurately weigh the hygroscopic benzimidazole amine using the protocol described in 5.1, transferring it directly into the vessel containing the solvent.

• Immediate Dissolution: Securely cap the vial and mix immediately by vortexing or sonicating until the compound is fully dissolved.[5]

• Storage of Solution: Store the resulting stock solution in a clearly labeled, tightly sealed container at the temperature specified in the compound's technical data sheet. Sealing the cap with parafilm can provide an additional barrier.

Quality Control: Moisture Content Determination

If moisture contamination is suspected, or for routine quality control, it is essential to determine the water content of the material. This is not only crucial for confirming stability but also for correcting the mass of the compound to calculate the true concentration of the active molecule.

Method	Principle	Application Notes
Karl Fischer Titration	A chemical titration that specifically reacts with water molecules.[17]	The "gold standard" for accuracy and sensitivity, capable of measuring trace amounts of water.[17][18]
Loss on Drying (LOD)	Measures the weight loss of a sample after heating.[18]	A simpler thermogravimetric method, but less specific as it also measures other volatile components, not just water.[19]
Dynamic Vapor Sorption (DVS)	Measures mass change as a function of relative humidity.[5]	Provides a detailed hygroscopicity profile but is a more specialized analytical technique.[20]

Troubleshooting Guide

Problem Observed	Probable Cause	Recommended Solution
Powder is clumped, caked, or sticky.	Significant moisture absorption during storage or handling.[10]	Do not use for quantitative experiments. Quarantine the material and perform moisture content analysis (e.g., Karl Fischer). If stability is a concern, it is safest to use a fresh, unopened container. For less critical applications, the material might be salvaged by drying under high vacuum.[5]
Weight reading on balance is unstable and continuously increasing.	The compound is actively absorbing atmospheric moisture.[8]	Work more quickly. Move the weighing operation to a more controlled, lower-humidity environment (glove box).[5] Use a weighing vessel with a smaller opening to minimize the exposed surface area.[8]
Inconsistent or non-reproducible results in biological or chemical assays.	1. Inaccurate concentration due to weighing errors. 2. Chemical degradation (e.g., hydrolysis) of the compound.[5]	Always use material that has been properly stored and handled. Prepare stock solutions fresh for each experiment from a new weighing.[5] If degradation is suspected, re-analyze the compound's purity via HPLC or LC-MS and compare it to the certificate of analysis.

References

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• Ideal Humidity Control in Pharmaceuticals and Healthcare. (2024, December 19). Kosmen.
• Why Moisture Control is Critical for Pharmaceutical and Medical Packaging. Multisorb.
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• Moisture Content Analysis.
• Benzimidazole Derivatives in Anticancer Therapy: A Comprehensive Review.
• Pharmaceutical Temperature and Humidity Control Solutions. (2025, October 5).
• Benzimidazole Derivatives: A Review of Advances in Synthesis, Biological Potential, Computational Modelling, and Specialized Material Functions. (2025, December 19). MDPI.
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• Annex 9 Guidelines on packaging for pharmaceutical products.
• Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. PMC.
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• Benzimidazole Derivatives and Its Biological Importance. (2024, January 14).
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• Tips & Tricks: Weighing. University of Rochester, Department of Chemistry.
• How to Store Reagents. University of Rochester, Department of Chemistry.
• Complete Guide to Moisture Content Test & Its Importance.
• Artifactual degradation of secondary amine-containing drugs during accelerated stability testing when saturated sodium nitrite solutions are used for humidity control. (2018, February 5). PubMed.
• Weighing by Difference. (2017, September 7). YouTube.
• Weighing the Right Way with Labor
• How to Handle Hygroscopic Reference Standards? (2008, November 27).
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Application Note: Microwave-Assisted Synthesis of 1-Piperidin-4-ylmethyl-1H-benzoimidazole

Abstract

This application note provides a detailed protocol for the efficient synthesis of 1-Piperidin-4-ylmethyl-1H-benzoimidazole, a heterocyclic scaffold of significant interest in medicinal chemistry and drug development.[1][2] Traditional synthesis methods for benzimidazole derivatives often require long reaction times, harsh acidic conditions, and high temperatures, leading to potential side product formation and energy inefficiency.[2][3] This guide details a robust and rapid microwave-assisted organic synthesis (MAOS) protocol that dramatically reduces reaction times from hours to minutes, improves yields, and aligns with the principles of green chemistry by minimizing energy consumption and often allowing for simpler work-up procedures.[4][5][6] We will explore the underlying principles of microwave heating, provide a step-by-step experimental procedure, and discuss the mechanistic pathway for this important transformation.

Introduction: The Significance of Benzimidazoles and Microwave Synthesis

The benzimidazole nucleus is a privileged heterocyclic structure found in a wide array of pharmacologically active compounds, including antihistaminics, antiulcer agents, and antivirals.[2][7] The specific target molecule, 1-Piperidin-4-ylmethyl-1H-benzoimidazole, incorporates a piperidine moiety, a common feature in centrally active pharmaceuticals, making it a valuable building block for drug discovery programs.

Microwave-assisted organic synthesis (MAOS) has emerged as a transformative technology in chemical synthesis.[8] Unlike conventional heating which relies on slow thermal conduction, microwave irradiation delivers energy directly to polar molecules and ions within the reaction mixture.[7] This results in rapid, uniform, and efficient heating, which can dramatically accelerate reaction rates, often by orders of magnitude.[5][6] The key benefits of employing microwave heating in this synthesis include:

• Accelerated Reaction Rates: Drastically reduced reaction times (minutes vs. hours).[8]

• Improved Yields: Enhanced reaction kinetics and minimized thermal degradation often lead to higher product yields.[5]

• Higher Purity: Rapid and controlled heating can reduce the formation of unwanted by-products, simplifying purification.[6][7]

• Energy Efficiency: Microwaves heat the reaction mixture directly, not the vessel, saving significant energy.[4][9]

• Reproducibility: Precise control over temperature and pressure ensures high reproducibility.[5]

This protocol leverages these advantages to provide a highly efficient and reliable method for synthesizing 1-Piperidin-4-ylmethyl-1H-benzoimidazole.

Principles and Reaction Scheme

The synthesis proceeds via a condensation reaction between o-phenylenediamine and piperidine-4-carbaldehyde. The reaction is typically catalyzed by a mild acid and driven to completion by the efficient removal of water under microwave irradiation.

Proposed Reaction:

(Image: Condensation of o-phenylenediamine with piperidine-4-carbaldehyde to yield 1-Piperidin-4-ylmethyl-1H-benzoimidazole)

The mechanism involves the initial formation of a Schiff base intermediate, followed by an intramolecular cyclization and subsequent aromatization to form the stable benzimidazole ring. Microwave energy effectively promotes the dehydration steps required for this transformation.

Experimental Protocol

This protocol is designed for a dedicated single-mode microwave synthesizer capable of controlling temperature and pressure.

Materials and Equipment

Reagents & Materials	Grade	Supplier
o-Phenylenediamine	≥99.5%	Sigma-Aldrich
Piperidine-4-carbaldehyde	≥97%	Combi-Blocks
Ethanol (EtOH)	Anhydrous, 200 proof	Fisher Scientific
Acetic Acid (AcOH)	Glacial	VWR Chemicals
Ethyl Acetate (EtOAc)	ACS Grade	VWR Chemicals
Hexanes	ACS Grade	VWR Chemicals
Sodium Sulfate (Na₂SO₄)	Anhydrous	Sigma-Aldrich
Equipment	Model/Type	Supplier
Microwave Synthesizer	e.g., CEM Discover	CEM Corp.
10 mL Microwave Reaction Vial & Cap	-	CEM Corp.
Magnetic Stir Bar (flea-sized)	-	VWR
Rotary Evaporator	-	Heidolph
Flash Chromatography System	-	Teledyne ISCO
Thin Layer Chromatography (TLC) Plates	Silica Gel 60 F₂₅₄	MilliporeSigma

Step-by-Step Synthesis Procedure

• Reagent Preparation: To a 10 mL microwave reaction vial containing a magnetic stir bar, add o-phenylenediamine (1.0 mmol, 108.1 mg).

• Addition of Aldehyde: Add piperidine-4-carbaldehyde (1.0 mmol, 113.2 mg) to the vial.

  • Causality Note: Using a 1:1 molar ratio of the reactants is crucial for minimizing side reactions and ensuring the efficient formation of the desired product.[10]

• Solvent and Catalyst: Add 3 mL of anhydrous ethanol to the vial, followed by 2 drops of glacial acetic acid. The acid acts as a catalyst to facilitate the initial imine formation.

• Vial Sealing: Securely cap the reaction vial.

• Microwave Irradiation: Place the vial into the cavity of the microwave synthesizer. Set the reaction parameters as follows:

  • Temperature: 120 °C (Use ramp-to-temperature setting)

  • Time: 10 minutes (Hold time at temperature)

  • Power: 200 W (Dynamic power control to maintain temperature)

  • Stirring: High

  • Causality Note: The high temperature achieved rapidly through microwave heating accelerates the dehydration and cyclization steps, which are often the rate-limiting steps in conventional heating methods.[10] The sealed vessel allows the temperature to exceed the solvent's boiling point, further increasing the reaction rate.[9]

• Cooling: After the irradiation is complete, allow the vial to cool to room temperature (below 50 °C) using the instrument's compressed air cooling system.

• Work-up:

  • Open the vial and transfer the reaction mixture to a 50 mL round-bottom flask.

  • Concentrate the mixture under reduced pressure using a rotary evaporator to remove the ethanol.

  • Dissolve the resulting residue in ethyl acetate (20 mL) and transfer to a separatory funnel.

  • Wash the organic layer with a saturated sodium bicarbonate solution (2 x 15 mL) to neutralize the acetic acid, followed by brine (15 mL).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

• Purification: Purify the crude product via automated flash column chromatography on silica gel, using a gradient of 0-10% methanol in dichloromethane to afford the pure 1-Piperidin-4-ylmethyl-1H-benzoimidazole as a solid.

• Characterization: Confirm the identity and purity of the final product using ¹H NMR, ¹³C NMR, and LC-MS analysis.

Visualization of Workflow & Mechanism

Experimental Workflow Diagram

The following diagram illustrates the complete process from reagent preparation to final product characterization.

Caption: Experimental workflow for microwave-assisted synthesis.

Proposed Reaction Mechanism

The reaction proceeds through a well-established pathway for benzimidazole formation.

Caption: Key steps in the formation of the benzimidazole ring.

Expected Results and Data

This microwave-assisted protocol provides a significant improvement over conventional heating methods.

Parameter	Conventional Method (Reflux)	Microwave-Assisted Method
Reaction Time	8 - 12 hours	10 minutes
Temperature	~78 °C (EtOH reflux)	120 °C (Sealed vessel)
Typical Yield	50 - 70%	> 85%
Work-up Complexity	Moderate	Simple
Energy Consumption	High	Low

Note: Data for the conventional method is estimated based on similar benzimidazole syntheses.[3] Data for the microwave method is based on expected outcomes from optimized protocols.[10][11]

Conclusion

The microwave-assisted synthesis of 1-Piperidin-4-ylmethyl-1H-benzoimidazole offers a superior alternative to traditional synthetic routes. This method is exceptionally fast, highly efficient, and produces the target compound in high yield and purity.[5][6] By leveraging the principles of direct, controlled heating, this protocol not only accelerates the drug discovery process but also aligns with the goals of sustainable and green chemistry.[4][9] This application note provides researchers with a reliable and validated starting point for the rapid synthesis of this and other valuable benzimidazole derivatives.

References

• Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview. (2024).

• Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. (2025). MDPI. [Link]

• Importance of Microwave Heating in Organic Synthesis. (2019). Advanced Journal of Chemistry, Section A. [Link]

• Microwave-Assisted Organic Synthesis: A Green Chemistry Strategy. (2025). International Journal of Research in Pharmacy and Allied Science. [Link]

• THE ROLE OF MICROWAVE -ASSISTED SYNTHESIS IN ORGANIC CHEMISTRY. (2024). ResearchGate. [Link]

• Microwave-assisted Synthesis of Some Benzimidazole Derivatives: A Case for a Comparative Study. (2005). Asian Journal of Chemistry. [Link]

• Synthesis of 1-(1H-benzimidazol-2-ylmethyl)piperidin-4-imine derivatives. (2018). ResearchGate. [Link]

• Importance of Microwave Reactions in the Synthesis of Novel Benzimidazole Derivatives A Review. (2011). Journal of Chemical and Pharmaceutical Research. [Link]

• Chemical Modulation of the 1-(Piperidin-4-yl)-1,3-dihydro-2H-benzo[d]imidazole-2-one Scaffold as a Novel NLRP3 Inhibitor. (2021). MDPI. [Link]

• Highly efficient synthesis of benzimidazoles using microwave irradiation. (2022). Preprints.org. [Link]

• The Highly Efficient Synthesis of 1,2-Disubstituted Benzimidazoles Using Microwave Irradiation. (2022). MDPI. [Link]

• PART I: Microwave-Assisted Synthesis of Benzimidazoles: An Overview (Until 2013). (2017). Journal of the Turkish Chemical Society, Section A: Chemistry. [Link]

• Synthesis and antimicrobial activity of some new of 2-(furan-2-yl)-1-(piperidin-4-yl)-1H-benzo[d]imidazole derivatives. (2018). Arkivoc. [Link]

• The reaction of o-phenylenediamine with ethoxymethylene compounds and aromatic aldehydes. (2009). Arkivoc. [Link]

• Synthetic aspects of 1,4- and 1,5-benzodiazepines using o-phenylenediamine: a study of past quinquennial. (2023). RSC Advances. [Link]

• The reaction of o-phenylenediamine with ethoxymethylene compounds and aromatic aldehydes. (2009). ResearchGate. [Link]

• New benzimidazole derivatives: Design, synthesis, docking, and biological evaluation. (2022). Journal of the Chinese Chemical Society. [Link]

• Selective Synthesis of Benzimidazoles from o-Phenylenediamine and Aldehydes Promoted by Supported Gold Nanoparticles. (2020). Molecules. [Link]

• Benzo[D]imidazole derivatives of piperidine and piperazine. (2014).

• AN EFFICIENT MICROWAVE ASSISTED SYNTHESIS OF SOME NOVEL 1, 4 DIZEPINE DERIVATIVES AS POSSIBLE ANTIMICROBIAL AGENTS. (2010). Rasayan Journal of Chemistry. [Link]

• Optimization of N‐Piperidinyl‐Benzimidazolone Derivatives as Potent and Selective Inhibitors of 8‐Oxo‐Guanine DNA Glycosylase 1. (2019). ChemMedChem. [Link]

• PART I: MICROWAVE-ASSISTED SYNTHESIS OF BENZIMIDAZOLES: AN OVERVIEW (UNTIL 2013). (2025). ResearchGate. [Link]

• Synthesis of Benzimidazole Derivatives: Microwave Approach review. (2025). International Journal of Advanced Research in Science, Communication and Technology. [Link]

• MICROWAVE-ASSISTED SYNTHESIS OF SOME NOVEL BENZIMIDAZOLE COMPOUNDS CONTAINING OXADIAZOLE MOIETY. (2011). Revue Roumaine de Chimie. [Link]

• Synthesis, characterization and pharmacological screening of novel benzimidazole derivatives. (2025). ResearchGate. [Link]

• Molecular docking, synthesis and preliminary pharmacological evaluation of new (2-methyl benzimidazole-1-yl ). (n.d.). Research Square. [Link]

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Technical Notes & Optimization

Minimizing regioselectivity side products in benzimidazole alkylation

Technical Support Center: Benzimidazole Alkylation

A Senior Application Scientist's Guide to Overcoming Regioselectivity Challenges

Welcome to the technical support center for benzimidazole alkylation. This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of N-alkylation in benzimidazole systems. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying scientific principles and field-tested insights to help you minimize regioselectivity side products and achieve your desired synthetic outcomes. This resource is structured as a series of troubleshooting guides and frequently asked questions to directly address the challenges you may be facing in the lab.

Troubleshooting Guide: Common Issues in Benzimidazole Alkylation

This section addresses specific problems encountered during the alkylation of benzimidazoles, providing explanations and actionable solutions.

1. Problem: My reaction is producing a nearly 1:1 mixture of N1 and N3 alkylated isomers. How can I favor the N1 product?

Cause: The N1 and N3 positions of an unsymmetrically substituted benzimidazole are electronically and sterically distinct. The N1 position is generally considered the thermodynamic site of alkylation, while the N3 position is the kinetic site. A 1:1 mixture suggests that the reaction conditions are not sufficiently biased towards either the kinetic or thermodynamic product.

Solution:

• Solvent Selection: The choice of solvent plays a crucial role in determining the regioselectivity. Polar aprotic solvents, such as DMF or DMSO, tend to favor the formation of the N1 isomer. This is because these solvents effectively solvate the cation of the intermediate salt, leaving the N1 anion more accessible for alkylation. In contrast, nonpolar solvents may lead to a higher proportion of the N3 isomer.

• Base Selection: The strength and nature of the base can influence the position of deprotonation and subsequent alkylation. Stronger bases, such as sodium hydride (NaH), are often used to generate the benzimidazolide anion, which can then be alkylated. The choice of base can also influence the aggregation state of the benzimidazolide salt, which in turn affects regioselectivity.

• Temperature Control: Lowering the reaction temperature generally favors the formation of the kinetic product (N3). Conversely, running the reaction at a higher temperature for a longer duration can favor the thermodynamic product (N1).

2. Problem: I am observing significant amounts of the N3-alkylated product, even when using conditions that should favor N1-alkylation.

Cause: This issue can arise from several factors, including the nature of the alkylating agent and the specific substituents on the benzimidazole ring.

Solution:

• Alkylating Agent: The "hardness" or "softness" of the alkylating agent, as described by Hard and Soft Acids and Bases (HSAB) theory, can influence the regioselectivity. The N1 position is generally considered "softer" than the N3 position. Therefore, using a softer alkylating agent (e.g., alkyl iodides) may favor N1 alkylation. Harder alkylating agents (e.g., alkyl sulfates) may show less selectivity.

• Steric Hindrance: If the benzimidazole has a bulky substituent at the 2-position, this will sterically hinder the N1 position and favor alkylation at the less hindered N3 position. If your substrate has a bulky group at C2, you may need to consider alternative strategies, such as using a protecting group.

• Protecting Groups: A common strategy to achieve exclusive N1-alkylation is to use a protecting group on the N1 position of a symmetric benzimidazole, followed by substitution at the 2-position, and then deprotection and alkylation at N1.

3. Problem: My reaction is sluggish and gives a low yield of the desired N1-alkylated product.

Cause: Poor reactivity can be due to an inappropriate choice of base, solvent, or alkylating agent, or insufficient reaction temperature.

Solution:

• Stronger Base: Ensure the base you are using is strong enough to completely deprotonate the benzimidazole. Sodium hydride (NaH) or potassium tert-butoxide (t-BuOK) are often effective.

• Optimize Temperature: While higher temperatures can sometimes lead to side reactions, they may be necessary to drive the reaction to completion. A careful optimization of the reaction temperature is recommended.

• More Reactive Alkylating Agent: If you are using a less reactive alkylating agent (e.g., an alkyl chloride), consider switching to a more reactive one (e.g., an alkyl iodide or triflate).

Frequently Asked Questions (FAQs)

This section provides answers to broader questions regarding the principles of benzimidazole alkylation.

Q1: What is the fundamental reason for the difference in reactivity between the N1 and N3 positions in an unsymmetrical benzimidazole?

The difference in reactivity arises from the electronic and steric environment of the two nitrogen atoms. The N1 nitrogen is adjacent to the fused benzene ring, while the N3 nitrogen is part of the imidazole ring. The electronic properties of substituents on the benzimidazole ring can significantly influence the nucleophilicity of the two nitrogens. For instance, electron-donating groups on the benzene ring can increase the electron density at N1, making it more nucleophilic. Conversely, electron-withdrawing groups can decrease its nucleophilicity.

Q2: How do I choose the right solvent for my benzimidazole alkylation?

The choice of solvent is critical for controlling regioselectivity. Here is a general guide:

Solvent Type	Examples	Favored Isomer	Rationale
Polar Aprotic	DMF, DMSO, THF	N1 (Thermodynamic)	Solvates the cation of the intermediate salt, leaving the N1 anion more accessible.
Polar Protic	Ethanol, Methanol	Mixture	Can act as a hydrogen bond donor, complicating the reaction and often leading to mixtures.
Nonpolar	Toluene, Hexane	N3 (Kinetic)	Less effective at solvating the intermediate salt, which can lead to aggregation and favor attack at the more exposed N3 position.

Q3: Can I predict the major product of a benzimidazole alkylation reaction?

Predicting the major product with absolute certainty can be challenging without experimental data for a specific system. However, a good prediction can be made by considering the following factors:

• Steric Effects: Bulky substituents at the 2-position will strongly favor N3 alkylation.

• Electronic Effects: Electron-donating groups on the benzimidazole ring generally favor N1 alkylation, while electron-withdrawing groups favor N3 alkylation.

• Reaction Conditions: As discussed, the choice of solvent, base, and temperature can be manipulated to favor either the N1 or N3 product.

Experimental Protocol: Selective N1-Alkylation of 2-Methylbenzimidazole

This protocol provides a reliable method for the selective N1-alkylation of 2-methylbenzimidazole using methyl iodide as the alkylating agent.

Materials:

• 2-Methylbenzimidazole

• Sodium hydride (60% dispersion in mineral oil)

• N,N-Dimethylformamide (DMF), anhydrous

• Methyl iodide

• Saturated aqueous ammonium chloride (NH4Cl) solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na2SO4)

• Silica gel for column chromatography

Procedure:

• Preparation: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a nitrogen inlet, and a dropping funnel, add 2-methylbenzimidazole (1.0 eq).

• Anion Formation: Suspend the 2-methylbenzimidazole in anhydrous DMF. Cool the mixture to 0 °C in an ice bath. Add sodium hydride (1.1 eq) portion-wise over 15 minutes.

• Stirring: Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 1 hour. The formation of the sodium salt should result in a clear solution.

• Alkylation: Cool the reaction mixture back to 0 °C. Add methyl iodide (1.2 eq) dropwise via the dropping funnel over 20 minutes.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-16 hours. Monitor the reaction progress by TLC.

• Quenching: Upon completion, cool the reaction mixture to 0 °C and carefully quench by the slow addition of saturated aqueous NH4Cl solution.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Washing: Combine the organic layers and wash with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to isolate the N1-methyl-2-methylbenzimidazole.

Visualizing Reaction Pathways and Troubleshooting

The following diagrams illustrate the competing N1 and N3 alkylation pathways and a decision-making workflow for troubleshooting regioselectivity issues.

Caption: Competing N1 (thermodynamic) and N3 (kinetic) alkylation pathways.

Overcoming purification challenges in piperidine-benzimidazole synthesis

Introduction

Welcome to the Technical Support Center. You are likely here because your piperidine-benzimidazole scaffold—a critical pharmacophore in GPCR ligands (e.g., antihistamines like bilastine, antipsychotics)—is failing downstream processing.[1]

This scaffold presents a "perfect storm" of purification challenges:

• The "Sticky" Amine: The basic piperidine nitrogen (

  ) interacts aggressively with acidic silanols on silica gel.

• The Regioisomer Nightmare: 5- vs. 6-substitution ambiguity during cyclization.

• "Brick Dust" Solubility: High polarity coupled with crystalline lattice stability creates solubility issues in standard chromatographic solvents.

This guide provides self-validating protocols to resolve these specific failure modes.

Module 1: The "Sticky" Column (Tailing & Retention)

Symptom: Your compound streaks from

0.5 to the baseline, or elutes as a broad, asymmetric peak over 20+ column volumes (CV).

Root Cause: Standard silica gel (

) has a surface pH of ~5.0 due to acidic silanol groups ( ).[1] The basic piperidine nitrogen becomes protonated ( ), effectively turning your flash column into an unintended cation-exchange process.[1]

Troubleshooting Protocol: Mobile Phase Modulation

Do not simply increase methanol concentration; this often worsens resolution by dissolving silica. Instead, suppress the ionization.

Modifier	Concentration	Pros	Cons	Best Use Case
Triethylamine (TEA)	1–2% v/v	Soluble in DCM/Hexanes; excellent peak shape.[2][1]	Difficult to remove (high boiling point); forms salts with HCl.[1]	Initial flash chromatography of non-volatile intermediates.
Ammonium Hydroxide (NH OH)	0.5–1% v/v (28% aq)	MS compatible; volatile.[1]	Immiscible in Hexanes/EtOAc; requires DCM/MeOH.	Final purification; LC-MS prep.
Ammonia in MeOH	7N solution	Convenient; water-free.[2]	Expensive; concentration degrades over time.	Routine bench work.

Advanced Protocol: The "Amine-Free" Alternative

If modifiers fail, the stationary phase must be changed.

• Use Amine-Functionalized Silica (KP-NH): These columns have a bonded amine surface (pH ~9-10).[2][1] Your piperidine remains a free base, preventing interaction.[1]

  • Solvent System: Hexane/Ethyl Acetate (avoid DCM/MeOH if possible to save cost).

  • Validation: Run a TLC plate using amine-functionalized silica plates.[3][4] If the spot is compact, the column will work.

Module 2: The Regioisomer Nightmare (5- vs. 6-Substitution)

Symptom: You observe two spots with

, or a single spot by TLC that splits into two peaks by HPLC. NMR shows "doubling" of signals.

Root Cause: Synthesis via 4-substituted-1,2-diaminobenzene condensation yields a tautomeric mixture.[2][1] Unless the

position is alkylated before cyclization, the proton on the imidazole ring hops between and , making the 5- and 6-isomers interconvertible in solution (tautomers) or distinct separable isomers if -alkylated (regioisomers).[2][1]

Decision Matrix: Separation Strategy

Figure 1: Decision tree for handling benzimidazole regioisomers.

Protocol: Regioisomer Separation via SFC

When flash chromatography fails to separate N-alkylated 5/6-isomers, Supercritical Fluid Chromatography (SFC) is the gold standard due to orthogonal selectivity.[2][1]

• Column: Chiralpak AD-H or OD-H (even for achiral regioisomers, the chiral stationary phase often discriminates based on 3D shape).[2][1]

• Co-solvent: 15-25% MeOH with 0.1% Diethylamine (DEA) .

• Back-pressure: 120 bar.

• Why it works: The "flat" benzimidazole core interacts differently with the amylose/cellulose chiral selectors depending on the steric bulk of the 5- vs 6-substituent.

Module 3: Solubility & "Brick Dust" Handling

Symptom: The crude material is a hard solid that will not dissolve in DCM or EtOAc for loading. Adding MeOH causes it to precipitate later in the column.

Root Cause: Benzimidazole-piperidine conjugates often exhibit high lattice energy (pi-stacking) and low solubility in moderate polarity solvents.[2][1]

Technique: Dry Loading (The Only Viable Way)

Liquid loading a suspension will clog the frit. Liquid loading in DMSO/DMF will ruin the separation (solvent wash-through effect).

• Dissolution: Dissolve the crude mixture in a volatile "super-solvent."

  • Recipe: DCM:MeOH (4:[1]1) + 1% Acetic Acid (if necessary to protonate and solubilize).

• Adsorption: Add Celite 545 (diatomaceous earth) to the flask. Ratio: 2g Celite per 1g crude.

  • Why Celite? Unlike silica, Celite is inert and won't irreversibly bind the amine.

• Evaporation: Rotovap to dryness. You should have a free-flowing powder.

• Loading: Pour the powder into a solid load cartridge (SLT) and attach it before the main column.

Module 4: Scavenging & Workup

Symptom: Product is colored (grey/brown) or fails heavy metal limits (if Pd-catalyzed coupling was used).

Protocol: The "Three-Phase" Workup Avoid standard aqueous washes which often form emulsions with piperidines.

• Dilution: Dilute reaction mixture with EtOAc.

• Acid Extraction (Purification Step):

  • Extract organic layer with 1M HCl (aq) .

  • Mechanism:[5][6][7] The basic piperidine protonates and moves to the water phase. Neutral impurities (catalyst ligands, unreacted halides) stay in the organic phase.[1]

  • Discard Organic Layer.

• Basification & Recovery:

  • Cool the aqueous layer to 0°C.

  • Basify to pH 10 with 4M NaOH or NH

    OH.

  • Extract back into DCM or EtOAc.

• Metal Scavenging (If Pd used):

  • Add SiliaMetS® Thiol or DMT resin to the final organic layer.

  • Stir 2-4 hours. Filter.

  • Why: Benzimidazoles are good ligands for Pd; standard washes won't remove it. Thiol scavengers have a higher affinity (

    ) for Pd than the benzimidazole nitrogen.

References

• Teledyne ISCO. (2012). RediSep Amine Functionalized Column: Purification of High pKa Organic Compounds. Application Note AN81. Link

• Biotage. (2023). How do I purify ionizable organic amine compounds using flash column chromatography? The Flash Purification Blog. Link

• Ding, X., et al. (2025).[2][1] Insight into the Dissolution Behavior of Benzimidazole in 19 Monosolvents. ACS Omega. Link[1]

• Chromatography Online. (2014). Comparison of Enantiomeric Separations and Screening Protocols for Chiral Primary Amines by SFC and HPLC. LCGC North America. Link

• BenchChem. (2025).[8] Technical Support Center: Purification of Piperidine Derivatives.Link[1]

Sources

• 1. mdpi.com [mdpi.com]
• 2. ijcrt.org [ijcrt.org]
• 3. teledyneisco.com [teledyneisco.com]
• 4. biotage.com [biotage.com]
• 5. Optimization of N‐Piperidinyl‐Benzimidazolone Derivatives as Potent and Selective Inhibitors of 8‐Oxo‐Guanine DNA Glycosylase 1 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. BJOC - Selective and eco-friendly procedures for the synthesis of benzimidazole derivatives. The role of the Er(OTf)3 catalyst in the reaction selectivity [beilstein-journals.org]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Enhancing Cell Permeability of 1-Piperidin-4-ylmethyl-1H-benzoimidazole

Executive Summary

You are encountering low cell permeability with 1-Piperidin-4-ylmethyl-1H-benzoimidazole . As a secondary amine-containing scaffold, this molecule faces a specific set of physicochemical barriers—primarily ionization-driven lipid repulsion. This guide provides a root-cause analysis, chemical/formulation solutions, and validated protocols to overcome these barriers.

Module 1: Diagnostic Analysis (Root Cause)

The Physicochemical Bottleneck

The core issue with 1-Piperidin-4-ylmethyl-1H-benzoimidazole lies in its ionization profile.

• Piperidine Nitrogen (

  ): Highly basic ( ). At physiological pH (7.4), this moiety is >99.9% protonated (cationic).

• Benzimidazole Nitrogen (

  ): Weakly basic ( ). Predominantly neutral at pH 7.4.

The Consequence: The cationic charge on the piperidine ring creates a hydration shell that prevents the molecule from partitioning into the hydrophobic core of the lipid bilayer. Passive diffusion is energetically unfavorable.

Decision Matrix: Identifying Your Barrier

Use this logic flow to confirm if the issue is passive diffusion (charge) or active efflux.

Figure 1: Diagnostic workflow to segregate solubility, passive diffusion, and active transport issues.

Module 2: Chemical Modification Strategies (Prodrugs)

If structural modification is permissible, masking the secondary amine is the most effective strategy to temporarily increase LogD and facilitate membrane crossing.

Strategy A: Carbamate Prodrugs

Convert the basic piperidine amine into a neutral carbamate. This increases lipophilicity and removes the charge. Intracellular esterases will hydrolyze the carbamate, releasing the active parent drug.

Mechanism:

• Synthesis: React secondary amine with alkyl chloroformate.

• Entry: Neutral species crosses membrane.

• Activation: Carboxylesterases (CES1/CES2) cleave the carbamate.

Strategy B: N-Mannich Bases

If rapid reversibility is required without enzymatic dependence, N-Mannich bases are superior.

• Reaction: Amine + Formaldehyde + Amide/Succinimide.

• Mechanism: Hydrolyzes spontaneously at physiological pH. Rate is tunable by steric bulk.

Figure 2: Carbamate prodrug mechanism for amine masking and intracellular trapping.

Module 3: Formulation & Assay Optimization

If the chemical structure is locked (e.g., late-stage candidate), you must rely on formulation or assay conditions.

Assay Optimization: PAMPA vs. Caco-2

Problem: Standard PAMPA (Parallel Artificial Membrane Permeability Assay) often yields false negatives for basic amines because the artificial lipid membrane lacks the anionic lipids (phosphatidylserine) found in real cells, which interact with cationic drugs.

Troubleshooting Protocol:

• Use "Biomimetic" PAMPA: Ensure your lipid mixture contains 20% Phosphatidylserine (PS) or Phosphatidylglycerol (PG) to mimic the negative zeta potential of the enterocyte surface.

• pH Gradient: Load the donor plate at pH 7.4 and the acceptor plate at pH 6.5. This "ion trap" method mimics the pH gradient of the lysosome/cytosol and drives transport.

Formulation: Liposomal Encapsulation

For in vivo or cellular delivery, encapsulate the compound in pH-sensitive liposomes.

Parameter	Specification	Reason
Lipid Composition	DOPE:CHEMS (6:4 molar ratio)	Fusogenic lipids that destabilize at endosomal pH (5.5), releasing payload.
Method	Ammonium Sulfate Gradient	Creates an active loading gradient to trap the basic amine inside the liposome.
Particle Size	100-120 nm	Optimal for cellular uptake via endocytosis.

Module 4: Frequently Asked Questions (FAQ)

Q1: My compound shows high permeability in Caco-2 but zero in PAMPA. Why? A: This confirms your compound is likely transported via a specific carrier (e.g., OCT - Organic Cation Transporter) or the PAMPA lipids are too neutral. Caco-2 cells express transporters; PAMPA does not. If active transport is the mechanism, chemical masking (Module 2) might actually reduce efficacy by blocking transporter recognition.

Q2: Can I just increase the DMSO concentration to improve permeability? A: No. Increasing DMSO (>1%) solubilizes the membrane, creating "holes" rather than true permeability. This yields false positives and toxic artifacts. Keep DMSO <0.5% in cell-based assays.

Q3: The carbamate prodrug is stable in plasma but doesn't work in cells. Why? A: The carbamate might be too stable. The steric bulk around the piperidine nitrogen can hinder esterase attack. Switch to a less sterically hindered group (e.g., methyl carbamate vs. t-butyl carbamate) or use an acetoxymethyl (AM) ester linker which is more labile.

Validated Protocol: Ammonium Sulfate Gradient Loading

Use this for encapsulating your basic benzimidazole into liposomes.

• Lipid Film: Dissolve lipids (HSPC:Cholesterol 55:45) in ethanol.[1] Evaporate to form a thin film.

• Hydration: Hydrate film with 250 mM Ammonium Sulfate (pH 5.5) . Shake at 60°C for 1 hour.

• Sizing: Extrude through 100 nm polycarbonate filters (11 passes).

• Exchange: Pass liposomes through a Sephadex G-50 column equilibrated with PBS (pH 7.4) to remove external ammonium sulfate.

• Loading: Add your benzimidazole compound (dissolved in small vol. ethanol) to the liposomes. Incubate at 60°C for 30 mins.

  • Mechanism:[2][3][4] Ammonia (

    ) permeates out, leaving protons ( ) inside. Your drug permeates in, gets protonated, and is trapped as an insoluble sulfate salt.

References

• Prodrug Strategies for Amines: Simplício, A. L., et al. (2008).[5] "Prodrugs for Amines." Molecules, 13(3), 519–547.

• PAMPA for Cationic Drugs: Avdeef, A., et al. (2005). "Caco-2 Permeability of Weakly Basic Drugs Predicted with the Double-Sink PAMPA pKa(flux) Method." European Journal of Pharmaceutical Sciences.

• Liposomal Loading of Weak Bases: Haran, G., et al. (1993). "Transmembrane ammonium sulfate gradients in liposomes: large and stable potential differences." Biochimica et Biophysica Acta (BBA).

• Benzimidazole Nanocarriers: Al-Otaibi, N., et al. (2025).[6] "Emerging Role of Benzimidazole-Loaded Nanoparticles in Targeted Drug Delivery." GSC Biological and Pharmaceutical Sciences.[6]

Sources

• 1. mdpi.com [mdpi.com]
• 2. From chemistry to targeted cancer therapy: potent benzimidazole-1,2,3-triazole hybrid-loaded nanogels against breast and colorectal malignancies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Novel Fluorescent Benzimidazole-Hydrazone-Loaded Micellar Carriers for Controlled Release: Impact on Cell Toxicity, Nuclear and Microtubule Alterations in Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. gsconlinepress.com [gsconlinepress.com]

Reference Data & Comparative Studies

Publish Comparison Guide: 1H &amp; 13C NMR Interpretation of 1-Piperidin-4-ylmethyl-1H-benzoimidazole

This guide provides an in-depth technical comparison of the NMR spectral characteristics of 1-(Piperidin-4-ylmethyl)-1H-benzoimidazole against its direct structural analogs. This analysis is critical for medicinal chemists distinguishing between linker-length variations (methylene spacer vs. direct bond) during the synthesis of antihistamine and antipsychotic pharmacophores.

Executive Summary & Structural Context

In drug discovery, the introduction of a methylene spacer between a pharmacophore (Benzimidazole) and a solubilizing group (Piperidine) significantly alters both the biological binding profile and the NMR spectral signature. This guide objectively compares the spectral performance of the Methylene-Linked Target against the Direct-Bond Analog (1-(Piperidin-4-yl)-1H-benzoimidazole).

Key Differentiator: The presence of the N-CH2-CH methylene bridge breaks the conjugation/inductive influence between the aromatic system and the aliphatic ring, resulting in distinct upfield shifts and unique coupling patterns absent in the direct-bond analog.

Structural Comparison Diagram

The following diagram illustrates the structural relationship and the key connectivity pathways verified by 2D NMR (HMBC/COSY).

Caption: Structural divergence between the target methylene-linked compound and the direct-bond analog, highlighting the spacer's role in spectral differentiation.

Comparative 1H NMR Analysis

The following data compares the chemical shifts of the target molecule with established experimental data for its core fragments and direct analogs. All values are referenced to DMSO-d6 (2.50 ppm).

Table 1: 1H NMR Chemical Shift Comparison (δ ppm)

Proton Assignment	Target: Methylene Linker (Derived/Predicted)	Analog: Direct Bond (Experimental*)	Fragment: 1-Methyl Benzimidazole (Experimental**)	Diagnostic Insight
H-2 (Benzimidazole)	8.20 (s)	8.35 - 9.58 (broad/s)	8.19 (s)	The spacer reduces deshielding from the piperidine nitrogen, shifting H-2 upfield closer to the methyl analog.
N-CH2 (Linker)	4.15 (d, J=7.2 Hz)	Absent	3.85 (s, N-CH3)	CRITICAL SIGNAL. Appears as a doublet due to coupling with the piperidine H-4 methine.
H-4 (Piperidine)	1.95 - 2.10 (m)	4.50 - 4.80 (m)	Absent	In the direct analog, this proton is highly deshielded (>4.5 ppm) by the aromatic N. In the target, it is a standard methine (~2.0 ppm).
H-2'/H-6' (Piperidine)	2.90 - 3.00 (m)	3.10 - 3.40 (m)	Absent	The spacer relaxes the ring current effect, normalizing these shifts.
H-3'/H-5' (Piperidine)	1.10 - 1.30 (m)	1.80 - 2.20 (m)	Absent	Significant upfield shift in the target due to distance from the aromatic anisotropy.
H-4/H-7 (Aromatic)	7.60 - 7.70 (m)	7.65 - 8.10 (m)	7.60 - 7.65 (m)	Minimal change, indicating the remote piperidine has little electronic effect on the benzo-fused ring.

*Analog data based on 1-(piperidin-4-yl)-1H-benzo[d]imidazole (Ref 1, 4). **Fragment data based on 1-methyl-1H-benzo[d]imidazole (Ref 2).

Detailed Interpretation of Key Signals

• The "Spacer" Doublet (4.15 ppm):

  • Causality: This signal arises from the two protons on the methylene group bridging the benzimidazole nitrogen (N1) and the piperidine ring (C4).

  • Multiplicity: It appears as a doublet (J ≈ 7.0–7.5 Hz) because it couples to the single methine proton (H-4) of the piperidine ring.

  • Validation: In the 1-Methyl analog, this is a singlet at 3.85 ppm. The downfield shift to ~4.15 ppm is caused by the beta-effect of the piperidine ring carbon.

• The Shielded Methine (H-4):

  • In the Direct Bond Analog , the H-4 proton is directly attached to the nitrogen-bearing carbon, placing it in a highly deshielded zone (typically >4.5 ppm).

  • In the Target , the H-4 proton is insulated by the methylene group, returning to a typical aliphatic methine range (~2.0 ppm). This large shift difference (>2.5 ppm) is the primary confirmation of the linker insertion.

Comparative 13C NMR Analysis

Carbon spectroscopy provides definitive proof of the carbon skeleton. The "Linker Carbon" is the distinct feature here.

Table 2: 13C NMR Chemical Shift Comparison (δ ppm)

Carbon Assignment	Target: Methylene Linker	Analog: Direct Bond	Fragment: 1-Me Benzimidazole
C-2 (Benzimidazole)	143.5	141.5	144.0
N-CH2 (Linker)	49.5	Absent	30.5 (N-CH3)
C-4 (Piperidine)	36.0	53.0 (N-CH)	Absent
C-2'/C-6' (Piperidine)	45.5	43.0	Absent
C-3'/C-5' (Piperidine)	29.0	28.0	Absent

Mechanistic Insight: The N-CH2 carbon at 49.5 ppm is characteristic of an alkyl carbon attached to a benzimidazole nitrogen. It is significantly downfield from a standard alkyl chain due to the electronegativity of the nitrogen, but distinct from the N-CH signal (53.0 ppm) seen in the direct analog.

Experimental Protocol: Self-Validating Workflow

To ensure reproducible spectral data, follow this standardized protocol. This workflow minimizes solvent effects and aggregation, which can broaden signals in benzimidazole derivatives.

Step-by-Step Sample Preparation

• Solvent Selection: Use DMSO-d6 (99.9% D).

  • Reasoning: Benzimidazoles are often sparingly soluble in CDCl3. DMSO-d6 disrupts intermolecular H-bonding (if free NH is present on piperidine) and provides sharp signals for the aromatic protons.

• Concentration: Dissolve 5-10 mg of the compound in 0.6 mL of solvent.

  • Caution: Higher concentrations (>20 mg) may cause stacking interactions, shifting aromatic signals upfield.

• Reference: Ensure the solvent contains TMS (0.00 ppm) or reference the residual DMSO pentet to 2.50 ppm .

• Acquisition Parameters:

  • 1H: 16 scans, 30° pulse angle, D1 (relaxation delay) = 1.0 sec.

  • 13C: 1024 scans, D1 = 2.0 sec (essential for quaternary carbons C-3a/C-7a).

Validation Check (The "Spacer Test")

• Pass: A doublet is observed between 4.0–4.2 ppm (1H) AND a triplet is observed at ~49 ppm in the DEPT-135 spectrum (indicating CH2).

• Fail: A multiplet >4.5 ppm (1H) indicates the Direct Bond analog. A singlet at ~3.8 ppm indicates the Methyl analog.

Structural Elucidation Workflow (Graphviz)

This flowchart guides the researcher through the logic of assigning the spectrum.

Caption: Logical decision tree for distinguishing the target molecule from its common analogs based on the "Spacer Region" analysis.

References

• Gallicchio, M., et al. (2021).[1] Chemical Modulation of the 1-(Piperidin-4-yl)-1,3-dihydro-2H-benzo[d]imidazole-2-one Scaffold as a Novel NLRP3 Inhibitor. National Institutes of Health (PMC). [Link]

• Claramunt, R. M., et al. (2014). An experimental and theoretical NMR study of NH-benzimidazoles in solution and in the solid state. Beilstein Journal of Organic Chemistry. [Link]

• PubChem Compound Summary. (2025). 1-(4-Piperidinyl)-1H-benzimidazole.[2][3] National Library of Medicine. [Link]

Sources

• 1. Chemical Modulation of the 1-(Piperidin-4-yl)-1,3-dihydro-2H-benzo[d]imidazole-2-one Scaffold as a Novel NLRP3 Inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 1-(4-Piperidinyl)-1H-benzimidazole | C12H15N3 | CID 3019262 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Advanced Characterization of Benzimidazole-Piperidine Conjugates via Mass Spectrometry

This guide provides an in-depth technical analysis of the mass spectrometry fragmentation patterns of benzimidazole-piperidine conjugates. It is designed for researchers and drug development professionals requiring rigorous structural characterization of these pharmacophores.

Executive Summary

Benzimidazole-piperidine conjugates (e.g., Astemizole, Bilastine, Domperidone-analogs) represent a privileged scaffold in medicinal chemistry, particularly for H1-antihistamines and opioid receptor modulators. Their mass spectrometric behavior is governed by the competition for protonation between the highly basic piperidine nitrogen (

) and the benzimidazole system ( ).

This guide objectively compares the fragmentation dynamics of these conjugates, highlighting the diagnostic ions required for metabolite identification and structural elucidation.

Mechanistic Principles of Fragmentation

Ionization & Charge Localization (ESI vs. EI)

• Electrospray Ionization (ESI): In positive mode (+ESI), the proton preferentially localizes on the piperidine nitrogen due to its higher basicity. This directs fragmentation via charge-proximal inductive cleavages and hydrogen rearrangements.

• Electron Ionization (EI): Generates odd-electron radical cations (

  ). Fragmentation is driven by -cleavage adjacent to the piperidine nitrogen, often resulting in ring opening or the formation of stable iminium ions.

Primary Cleavage Pathways

• Linker Cleavage: The bond connecting the piperidine ring to the benzimidazole moiety (often an amino or alkyl linker) is the most labile point, yielding intact heterocyclic fragments.

• Piperidine Ring Fission: Cross-ring cleavage (Retro-Diels-Alder-like) is less common in soft ionization (ESI) but prominent in EI or high-energy CID (Collision-Induced Dissociation).

• Benzimidazole Ring Opening: Rare under standard ESI conditions; typically requires high collision energies (

  eV) or experiments.

Comparative Analysis: Fragmentation Patterns

The following analysis contrasts the fragmentation behaviors of three representative conjugates: Astemizole (classic antihistamine), Bilastine (non-sedating antihistamine), and Domperidone (benzimidazolone-piperidine analog).

Table 1: Diagnostic Ions and Neutral Losses[1]

Compound	Precursor ( , m/z)	Key Fragment 1 (m/z)	Origin of Fragment 1	Key Fragment 2 (m/z)	Origin of Fragment 2	Diagnostic Neutral Loss
Astemizole	459.3	218.1	Benzimidazole-amine core (cleavage at piperidine linker)	135.1	4-Methoxybenzyl cation (Tropylium derivative)	241 Da (Loss of N-subst. piperidine)
Bilastine	464.3	378.2	Loss of ethoxyethyl tail ( )	272.3	Cleavage of piperidine-benzimidazole linker	86 Da (Piperidine ring contraction/loss)
Domperidone	426.2	175.1	5-Chloro-benzimidazolone moiety	119.1	Dechlorinated benzimidazolone fragment	251 Da (Loss of propyl-piperidine-benzimidazole)

Structural Insights from Data

• Astemizole Case Study: The base peak at m/z 218.1 is highly diagnostic. It confirms the integrity of the 1-(4-fluorobenzyl)-1H-benzimidazol-2-amine moiety. The presence of m/z 135.1 serves as a specific marker for the 4-methoxyphenethyl tail. This "tail-vs-head" fragmentation allows researchers to rapidly localize metabolic changes (e.g., O-demethylation would shift m/z 135 to 121).

• Bilastine Case Study: Unlike Astemizole, Bilastine exhibits a dominant neutral loss of the ether side chain (m/z 378.2 ). This suggests that the ether linkage is energetically more favorable to break than the piperidine-benzimidazole bond under standard CID conditions.

Visualization of Fragmentation Pathways[2][3][4]

The following diagram illustrates the competitive fragmentation pathways for a generic Benzimidazole-Piperidine conjugate, modeled after Astemizole.

Figure 1: Competitive fragmentation pathways. Pathway A (Linker Cleavage) is typically dominant in ESI-MS/MS for this class.

Experimental Protocols

To replicate these fragmentation patterns and ensure data integrity, follow this validated LC-MS/MS workflow.

Sample Preparation (Solid Phase Extraction)

• Objective: Isolate conjugates from biological matrices (plasma/urine) while removing phospholipids that suppress ionization.

• Cartridge: Mixed-mode Cation Exchange (MCX) (e.g., Oasis MCX or Strata-X-C).

  • Condition: 1 mL Methanol, then 1 mL Water.

  • Load: Sample (diluted 1:1 with 2%

    ).

  • Wash 1: 1 mL 2% Formic Acid (removes acidic interferences).

  • Wash 2: 1 mL Methanol (removes neutrals).

  • Elute: 2 x 500 µL 5%

    in Methanol.

  • Reconstitute: Evaporate and reconstitute in Mobile Phase A.

LC-MS/MS Parameters[5]

• Column: C18 Reverse Phase (e.g., 2.1 x 50 mm, 1.7 µm).

• Mobile Phase A: 0.1% Formic Acid in Water (Proton source).

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: 5% B to 95% B over 5 minutes.

• Mass Spectrometer Settings (Triple Quadrupole):

  • Ionization: ESI Positive Mode.

  • Capillary Voltage: 3.0 - 3.5 kV.

  • Collision Gas: Argon or Nitrogen (1.5 mTorr).

  • Collision Energy (CE):

    • Screening: Ramp 20-50 eV.

    • Targeted (Astemizole): 30 eV for m/z 218; 45 eV for m/z 135.

Self-Validating Workflow for Unknown Identification

When encountering a novel benzimidazole-piperidine derivative, use this logic flow to assign structure.

Figure 2: Decision tree for classifying unknown benzimidazole-piperidine conjugates based on diagnostic ions.

References

• BenchChem. (2025). Mass Spectrometry Fragmentation of Novel Piperidine Derivatives. Retrieved from

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 2247, Astemizole. Retrieved from

• Michaud, K., et al. (2013). Identification of domperidone metabolites in plasma and urine of gastroparesis patients with LC-ESI-MS/MS. Xenobiotica. Retrieved from

• Nan, Q., et al. (2020). Investigation of Fragmentation Pathways of Fentanyl Analogues and Novel Synthetic Opioids. Journal of the American Society for Mass Spectrometry.[1] Retrieved from

• Berardi, A., et al. (2025). Stability Indicating Isocratic HPLC Method for Bilastine and Characterization of Forced Degradation Products by LC-MS/MS. Pharmaceutical Science. Retrieved from

Sources

• 1. gala.gre.ac.uk [gala.gre.ac.uk]

Validation of purity using LC-MS for 1-Piperidin-4-ylmethyl-1H-benzoimidazole

An In-Depth Technical Guide to the Validation of Purity for 1-Piperidin-4-ylmethyl-1H-benzoimidazole using LC-MS

Introduction: The Imperative of Purity in Drug Development

In the landscape of pharmaceutical development, the purity of an Active Pharmaceutical Ingredient (API) is not merely a quality metric; it is a cornerstone of safety and efficacy. Impurities, even at trace levels, can introduce unforeseen toxicity, alter pharmacological activity, or compromise the stability of the final drug product.[1] For novel heterocyclic compounds like 1-Piperidin-4-ylmethyl-1H-benzoimidazole, which holds potential as a scaffold in drug discovery, establishing a robust and validated analytical method for purity assessment is a critical step in the journey from laboratory synthesis to clinical application.

This guide, written from the perspective of a Senior Application Scientist, provides an in-depth exploration of using Liquid Chromatography-Mass Spectrometry (LC-MS) for the purity validation of 1-Piperidin-4-ylmethyl-1H-benzoimidazole. We will dissect the causality behind experimental choices, present a self-validating protocol, and objectively compare LC-MS with alternative analytical techniques. The methodologies and principles discussed are grounded in the guidelines set forth by the International Council for Harmonisation (ICH), particularly Q2(R2), which outlines the validation of analytical procedures.[2][3][4]

The Power of Hyphenation: Why LC-MS is the Gold Standard

LC-MS has become an indispensable tool in pharmaceutical analysis, lauded for its exceptional sensitivity, selectivity, and specificity.[5] The technique synergistically combines the powerful separation capabilities of High-Performance Liquid Chromatography (HPLC) with the precise mass identification of Mass Spectrometry (MS).[6][7]

• Liquid Chromatography (LC): This first dimension separates the target compound from any impurities based on their physicochemical interactions with the stationary phase (the column) and the mobile phase (the solvent). This separation is crucial for resolving structurally similar compounds.

• Mass Spectrometry (MS): Following separation, the MS detector ionizes the eluted molecules and separates the resulting ions based on their mass-to-charge ratio (m/z). This provides unambiguous confirmation of the molecular weight of the parent compound and any co-eluting impurities, offering a level of certainty that other detectors, like UV, cannot match.

This dual-pronged approach allows for the simultaneous quantification of the main peak and the detection and potential identification of impurities, making it a highly efficient and informative method for purity analysis.[8][9]

Experimental Workflow for Purity Validation by LC-MS

The following diagram illustrates the logical flow of the purity validation process, from initial sample handling to the final, conclusive report.

Sources

• 1. selectscience.net [selectscience.net]
• 2. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 3. fda.gov [fda.gov]
• 4. database.ich.org [database.ich.org]
• 5. healthinformaticsjournal.com [healthinformaticsjournal.com]
• 6. aralresearch.com [aralresearch.com]
• 7. scispace.com [scispace.com]
• 8. Current developments in LC-MS for pharmaceutical analysis - Analyst (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]

Elemental analysis data for 1-Piperidin-4-ylmethyl-1H-benzoimidazole confirmation

Comparative Guide: Validating 1-Piperidin-4-ylmethyl-1H-benzoimidazole Purity via Elemental Analysis vs. Orthogonal Methods

Executive Summary In the development of benzimidazole-based pharmacophores, specifically 1-Piperidin-4-ylmethyl-1H-benzoimidazole , confirming molecular identity is distinct from validating bulk purity. While High-Resolution Mass Spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) are indispensable for structural elucidation, they often fail to detect non-chromophoric impurities, inorganic salts, or stoichiometric solvates.

This guide objectively compares Elemental Analysis (EA) against modern orthogonal methods, demonstrating why EA remains the "gold standard" for confirming the bulk composition of this specific scaffold (

). We provide experimental protocols, theoretical data sets, and a decision-making framework for medicinal chemists.

Part 1: Technical Comparison of Analytical Methods

For a researcher isolating 1-Piperidin-4-ylmethyl-1H-benzoimidazole, the choice of validation method impacts the confidence level of the reported purity.

Table 1: Comparative Performance of Purity Validation Methods

Feature	Elemental Analysis (Combustion)	HRMS (Q-TOF / Orbitrap)	Quantitative NMR (qNMR)
Primary Output	% Composition (C, H, N)	Exact Mass ( )	Molar Ratio vs. Internal Standard
Scope	Bulk Material Purity	Molecular Identity	Molecular Purity
Solvate Detection	Excellent (Detects , solvents)	Poor (Desolvation occurs in source)	Good (If solvent peaks are distinct)
Inorganic Detection	Indirect (Values sum <100%)	Poor (Salts often don't ionize)	Poor (Invisble in spectrum)
Sample Req.	2–5 mg (Destructive)	<1 mg (Non-destructive)	5–10 mg (Non-destructive)
Accuracy Standard	absolute	< 5 ppm mass error	relative integration

The "Blind Spot" of HRMS

HRMS is excellent for confirming you made the molecule, but poor for confirming how much of your sample is the molecule.

• Scenario: You synthesize 1-Piperidin-4-ylmethyl-1H-benzoimidazole. The sample contains 5% NaCl and 0.5 equivalents of water.

• HRMS Result: Shows a perfect

  peak at 216.1495. The salt and water are invisible.

• EA Result: Carbon and Nitrogen values will be significantly lower than theoretical, flagging the impurity immediately.

Part 2: Experimental Protocols

Synthesis Context (Brief)

To generate a sample for analysis, 1-Piperidin-4-ylmethyl-1H-benzoimidazole is typically synthesized via the alkylation of benzimidazole with 4-(chloromethyl)piperidine (protected) or via reductive amination.

• Critical Step: The final deprotection (e.g., Boc-removal) often leaves trifluoroacetic acid (TFA) or HCl salts. EA is the only reliable way to confirm the stoichiometry of the salt form (e.g.,

  vs ).

Sample Preparation for EA (The Failure Point)

Most EA failures are due to "wet" samples, not impure chemistry. Benzimidazoles are hygroscopic.

• Protocol:

  • Recrystallization: Purify the crude solid using Ethanol/Diethyl Ether.

  • Vacuum Drying: Place 50 mg of sample in a drying pistol (Abderhalden) or vacuum oven.

  • Conditions:

    at for 12 hours over desiccant.

  • Handling: Transfer to a pre-tared tin capsule under an inert atmosphere (glovebox) if the free base is highly hygroscopic.

Combustion Analysis Workflow

• Instrument: Flash 2000 or Elementar vario EL cube.

• Combustion Temp:

  (ensure complete oxidation of the stable benzimidazole ring).

• Carrier Gas: Helium.

• Detection: Thermal Conductivity Detector (TCD).

Part 3: Data Analysis & Case Studies

Molecule: 1-Piperidin-4-ylmethyl-1H-benzoimidazole Formula:

Molecular Weight: 215.29 g/mol

Theoretical Calculation

• % Carbon:

• % Hydrogen:

• % Nitrogen:

Case Study 1: The High-Purity Sample

Status: PASS (Meets Journal Requirements)

Element	Theoretical (%)	Found (%)	Deviation ( )	Result
C	72.52	72.41	-0.11	Pass ( )
H	7.96	8.05	+0.09	Pass ( )
N	19.52	19.45	-0.07	Pass ( )

Interpretation: The sample is chemically pure and fully dried. This data is sufficient for publication in J. Med. Chem. or J. Org.[1] Chem.

Case Study 2: The "Hidden" Hydrate

Status: FAIL (Requires Recalculation) Many benzimidazoles form hemi-hydrates (

) upon exposure to air.

• Raw "Found" Data: C: 69.60%, H: 8.10%, N: 18.75%

• Analysis: Carbon is down by ~2.9%. This suggests the sample is diluted by a non-carbon species (Water).

• Recalculation for Hemihydrate (

  ):

  • New MW:

  • New %C:

• Verdict: The "Found" data (69.60%) matches the Hemihydrate theoretical (69.61%) perfectly. The researcher must report the compound as a hemihydrate.

Case Study 3: The Inorganic Contamination

Status: FAIL (Requires Repurification)

• Raw "Found" Data: C: 65.20%, H: 7.15%, N: 17.50%

• Sum:

• Missing Mass: ~10% of the mass is unaccounted for.

• Diagnosis: Likely contamination with inorganic salts (NaCl,

  ) from the workup, which do not combust. HRMS would likely miss this, but EA detects it by the low totals.

Part 4: Visualization of Workflows

Diagram 1: Analytical Decision Tree

This workflow guides the researcher on when to prioritize EA versus HRMS.

Caption: Decision tree for validating benzimidazole derivatives. Note the critical loop between drying, analysis, and recalculation for solvates.

Diagram 2: The Combustion Mechanism

Understanding what happens inside the analyzer explains why "Found" values deviate.

Caption: The dynamic flash combustion process. The reduction step is critical for converting nitrogen oxides (from the benzimidazole ring) back to measurable

gas.

References

• American Chemical Society (ACS). (2025). Author Guidelines for Journal of Organic Chemistry: Characterization of New Compounds. Retrieved from [Link]

  • Establishes the tolerance rule for elemental analysis.

• Holzgrabe, U. (2010). Quantitative NMR spectroscopy in pharmaceutical applications.[2][3][4][5] Progress in Nuclear Magnetic Resonance Spectroscopy, 57(2), 229-240.

  • Provides the compar
• Babij, N. R., et al. (2016). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Journal of Organic Chemistry, 81(17), 7323–7330.

• European Medicines Agency (EMA). (2024). Guideline on the validation of analytical procedures. Retrieved from [Link]

  • Regulatory grounding for purity valid

Sources

• 1. An International Study Evaluating Elemental Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. youtube.com [youtube.com]
• 3. researchgate.net [researchgate.net]
• 4. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]
• 5. What is qNMR and why is it important? - Mestrelab Resources [mestrelab.com]

A Comparative Guide to Reference Standards for the Analysis of 1-Piperidin-4-ylmethyl-1H-benzoimidazole

Introduction

1-Piperidin-4-ylmethyl-1H-benzoimidazole is a versatile heterocyclic compound that serves as a crucial building block in the synthesis of various pharmacologically active molecules. Its structural motif, featuring both a benzimidazole and a piperidine ring, is present in a range of therapeutic agents, including antihistamines, antipsychotics, and gastrointestinal motility agents. Given its significance in drug discovery and development, the accurate and precise quantification of 1-Piperidin-4-ylmethyl-1H-benzoimidazole is paramount. This necessitates the use of high-purity, well-characterized reference standards.

This guide provides a comprehensive comparison of commercially available reference standards for 1-Piperidin-4-ylmethyl-1H-benzoimidazole. We will delve into the critical attributes of these standards, explore the analytical methodologies for their characterization and use, and offer insights to aid researchers, scientists, and drug development professionals in selecting the most appropriate standard for their specific applications.

The Critical Role of Reference Standards

A reference standard is a highly purified and well-characterized substance used as a measurement base. In pharmaceutical analysis, its role is indispensable for:

• Identity Confirmation: Confirming the chemical structure of a synthesized compound.

• Purity Assessment: Quantifying the amount of the main compound and identifying impurities.

• Assay Validation: Establishing the accuracy and precision of an analytical method.

• Calibration: Creating calibration curves for the quantification of the analyte in various matrices.

The quality of the reference standard directly impacts the reliability and reproducibility of analytical data. Therefore, the selection of a suitable reference standard is a foundational step in any analytical workflow.

Comparative Analysis of Commercially Available Reference Standards

Several chemical suppliers offer 1-Piperidin-4-ylmethyl-1H-benzoimidazole. While not all are explicitly marketed as "reference standards," they can often be used as such, provided they come with adequate documentation regarding their purity and characterization. Below is a comparative overview of key parameters to consider when selecting a supplier.

Parameter	Supplier A (e.g., Sigma-Aldrich)	Supplier B (e.g., J&W Pharmlab) [1]	Supplier C (e.g., ChemicalBook Aggregators) [2][3]
Purity Specification	Typically ≥97% (product specific)	Often custom synthesis, purity can be specified	Varies widely by individual supplier
Certificate of Analysis (CoA)	Generally available, includes identity (e.g., NMR, MS) and purity (e.g., HPLC)	Provided with custom synthesis orders	Availability varies, may need to be requested
Certified Concentration	Not typically provided as a solution	Can be requested for custom orders	Unlikely to be available
Documentation	Comprehensive safety data sheets (SDS) and basic physical properties.	Basic product information available online.[1]	Aggregated information from various sources.[2]
Intended Use	Research and Development	Custom synthesis for research and bulk manufacturing	Varies, from R&D to bulk chemical supply

Expert Insight: For quantitative applications, a reference standard from a reputable supplier with a detailed Certificate of Analysis (CoA) is non-negotiable. The CoA should ideally include data from multiple analytical techniques to confirm both identity and purity. For early-stage research where high accuracy is not the primary goal, a well-characterized chemical from a reliable supplier may suffice.

Analytical Methodologies for Characterization and Quantification

The choice of analytical method is contingent on the specific requirements of the analysis, such as the sample matrix, the required sensitivity, and the desired level of structural information. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are two of the most powerful and commonly employed techniques for the analysis of benzimidazole and piperidine derivatives.[4][5][6][7]

High-Performance Liquid Chromatography (HPLC-UV)

HPLC with UV detection is a robust and widely used technique for the purity assessment and quantification of non-volatile and thermally labile compounds like 1-Piperidin-4-ylmethyl-1H-benzoimidazole.

Experimental Protocol: HPLC-UV Purity Assay

• Instrumentation: A standard HPLC system equipped with a UV-Vis detector.

• Column: A reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm) is a good starting point for method development.

• Mobile Phase: A gradient elution is often necessary for separating the main compound from its impurities. A typical mobile phase system could be:

  • Solvent A: 0.1% Formic acid in Water

  • Solvent B: 0.1% Formic acid in Acetonitrile

• Gradient Program:

  Time (min)	% Solvent B
  0	10
  20	90
  25	90
  26	10

  | 30 | 10 |

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: The benzimidazole moiety typically exhibits strong UV absorbance around 254 nm and 280 nm.[4][8] The optimal wavelength should be determined by acquiring a UV spectrum of the reference standard.

• Injection Volume: 10 µL

• Sample Preparation: Dissolve the reference standard in a suitable solvent (e.g., methanol or a mixture of the mobile phase) to a concentration of approximately 1 mg/mL.

Causality Behind Experimental Choices:

• The C18 stationary phase provides good retention for the moderately polar 1-Piperidin-4-ylmethyl-1H-benzoimidazole.

• The acidic mobile phase (formic acid) helps to protonate the piperidine nitrogen, leading to sharper peaks and better chromatography.

• A gradient elution is employed to ensure the elution of both polar and non-polar impurities within a reasonable timeframe.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the identification and quantification of volatile and thermally stable compounds. While 1-Piperidin-4-ylmethyl-1H-benzoimidazole has a relatively high boiling point, GC-MS analysis is feasible.[9]

Experimental Protocol: GC-MS Analysis

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.

• Column: A low-bleed, mid-polarity capillary column (e.g., 5% phenyl-methylpolysiloxane, 30 m x 0.25 mm, 0.25 µm) is generally suitable.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial Temperature: 100 °C, hold for 2 minutes

  • Ramp: 10 °C/min to 280 °C

  • Hold: 10 minutes at 280 °C

• Injector Temperature: 250 °C

• Injection Mode: Split (e.g., 50:1) or splitless, depending on the required sensitivity.

• Mass Spectrometer Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: 50-500 amu.

  • Source Temperature: 230 °C

  • Quadrupole Temperature: 150 °C

• Sample Preparation: Dissolve the reference standard in a volatile organic solvent (e.g., dichloromethane or methanol) to a concentration of approximately 1 mg/mL.

Trustworthiness Through Self-Validation: The mass spectrum obtained from the analysis should be compared against a library spectrum or the fragmentation pattern interpreted to confirm the structure of the compound. The fragmentation pattern will provide valuable structural information.[5][10]

Visualizing the Analytical Workflow

A clear understanding of the analytical workflow is essential for successful implementation.

Caption: A generalized workflow for the analysis of a reference standard.

Logical Framework for Reference Standard Selection

The selection of an appropriate reference standard is a critical decision that should be based on a logical evaluation of the project's requirements.

Caption: A decision-making flowchart for selecting a reference standard.

Conclusion

The selection of a high-quality reference standard for 1-Piperidin-4-ylmethyl-1H-benzoimidazole is a critical determinant of analytical data integrity. By carefully considering the purity, documentation, and intended use, researchers can confidently choose a standard that meets the demands of their specific application. The analytical methods outlined in this guide, HPLC-UV and GC-MS, provide robust frameworks for the characterization and quantification of this important pharmaceutical building block. A systematic approach to both reference standard selection and analytical methodology will ultimately lead to more reliable and reproducible scientific outcomes.

References

• Kulik, A., et al. (2011). HPLC method for identification and quantification of benzimidazole derivatives in antiparasitic drugs. Acta Poloniae Pharmaceutica, 68(6), 817-823.
• Kulik, A., et al. (2011). HPLC METHOD FOR IDENTIFICATION AND QUANTIFICATION OF BENZ- IMIDAZOLE DERIVATIVES IN ANTIPARASITIC DRUGS. Semantic Scholar.
• Blaszczak-Swiatkiewicz, K., & Mikiciuk-Olasik, E. (2012). New benzimidazole derivatives with potential cytotoxic activity--study of their stability by RP-HPLC. Acta biochimica Polonica, 59(2), 245-249.
• Kulik, A., et al. (2011). ANALYSIS HPLC METHOD FOR IDENTIFICATION AND QUANTIFICATION OF BENZ-IMIDAZOLE DERIVATIVES IN ANTIPARASITIC DRUGS. Semantic Scholar.
• Application of hplc method for investigation of stability of new benzimidazole derivatives. (2025).
• Characteristic GC-MS fragments for relevant piperidine alkaloids and anthraquinones. (n.d.). Scholars.Direct.
• GC-MS/MS Analysis of the Receptor- Sensitizing Natural Active Spice Ingredients Capsaicin, Piperine, and Thymol. (n.d.). Thermo Fisher Scientific.
• GC-MS analysis of the active compound in ethanol extracts of white pepper (Piper nigrum l.) and pharmacological effects. (2022). Cellular, Molecular and Biomedical Reports.
• Method for measuring content of piperidine impurity in glatiramer acetate sample. (n.d.).
• A Comprehensive Spectroscopic Analysis of 1-(Piperidin-2-ylmethyl)piperidine and its Analogs. (n.d.). Benchchem.
• 1-Piperidin-4-yl-1H-benzoimidazole. (n.d.). J&W Pharmlab.
• 4-(1H-Imidazol-1-ylmethyl)piperidine dihydrochloride AldrichCPR. (n.d.). Sigma-Aldrich.
• 1-(4-piperidinyl)-1H-benzimidazole Chemical Properties. (n.d.). ChemicalBook.
• 1-METHYL-4-(PIPERIDIN-4-YL)-PIPERAZINE. (2025). ChemicalBook.
• 2-(Piperidin-4-yl)-1H-benzo[d]imidazole. (n.d.). Sigma-Aldrich.

Sources

• 1. jwpharmlab.com [jwpharmlab.com]
• 2. 1-(4-piperidinyl)-1H-benzimidazole CAS#: 83763-11-5 [amp.chemicalbook.com]
• 3. 1-METHYL-4-(PIPERIDIN-4-YL)-PIPERAZINE | 53617-36-0 [chemicalbook.com]
• 4. HPLC method for identification and quantification of benzimidazole derivatives in antiparasitic drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scholars.direct [scholars.direct]
• 6. apps.thermoscientific.com [apps.thermoscientific.com]
• 7. cmbr-journal.com [cmbr-journal.com]
• 8. semanticscholar.org [semanticscholar.org]
• 9. CN104297404A - Method for measuring content of piperidine impurity in glatiramer acetate sample - Google Patents [patents.google.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Technical Guide: Comparative Solubility Profiles of Free Base vs. Hydrochloride Salts

Executive Summary

In drug development, the choice between a free base and its hydrochloride (HCl) salt is rarely a binary decision based solely on aqueous solubility. While HCl salts typically offer superior dissolution rates in neutral media due to self-buffering effects, they are susceptible to the Common Ion Effect in gastric environments (

), which can paradoxically suppress solubility below that of other salt forms (e.g., mesylates).

This guide provides a mechanistic comparison of solubility profiles, supported by experimental protocols and decision-making frameworks. It moves beyond basic

calculations to address the kinetic and thermodynamic realities of salt selection.

Theoretical Framework: The Solubility Landscape

The pH-Solubility Interrelationship

The solubility of a weak base and its salt is governed by the pH of the medium and the intrinsic solubility of the species.[1] The relationship is defined by the

, the specific pH where the solubility of the free base ( ) equals the solubility of the salt ( ).

• Above

  : The solid phase in equilibrium is the Free Base .[2] Solubility decreases as pH increases.

• Below

  : The solid phase in equilibrium is the Salt .[2] Solubility is determined by the solubility product ( ) of the salt.[1][3][4]

The Common Ion Effect (The "HCl Trap")

A critical oversight in formulation is ignoring the chloride ion concentration in the stomach (

). For an HCl salt, the solubility product is:

As

increases (e.g., in 0.1 N HCl), must decrease to maintain . Consequently, an HCl salt may exhibit lower solubility in gastric fluid than in water , potentially leading to unexpected precipitation or slower onset of action compared to salts with non-common ions (e.g., fumarate, mesylate).

Comparative Performance Analysis

Quantitative Case Study: Haloperidol

The following data highlights the impact of the counter-ion on dissolution in high-chloride environments (Simulated Gastric Fluid).

Table 1: Comparative Dissolution Metrics (Haloperidol Variants)

Parameter	Free Base	HCl Salt	Mesylate Salt	Mechanistic Insight
	~5.0	~5.0	~5.0	Above pH 5, all forms behave as free base.[4][5]
IDR in Water ( )	Low	High	High	Salts lower the diffusion layer pH, enhancing IDR.
IDR in 0.01 M HCl	Moderate	Suppressed	High	Excess suppresses HCl salt solubility (Common Ion Effect).
Solid State Stability	Variable	High	Moderate	HCl lattice energy typically provides superior stability.

Data Source: Synthesized from comparative studies on weak bases (e.g., Haloperidol, Papaverine) [1, 3].

Decision Matrix: Free Base vs. HCl Salt

Table 2: Selection Criteria Based on Development Stage

Feature	Free Base	Hydrochloride Salt	Comparison Verdict
Aqueous Solubility	Generally Low (depends on )	High (Ionic nature)	HCl Wins for general aqueous formulation.[1][6]
Gastric Solubility	High (Ionizes in acid)	Variable (Risk of Common Ion Effect)	Free Base can be superior if HCl salt crashes out in high .
Bioavailability	Dissolution-rate limited	Generally higher	HCl Wins due to faster initial dissolution (Noyes-Whitney).
Manufacturability	Often lower melting point	High melting point, crystalline	HCl Wins for purification and tableting properties.
Hygroscopicity	Generally Low	Can be High	Free Base Wins for stability in humid conditions.

Mechanistic Visualization

The following diagram illustrates the decision pathway and the physicochemical phenomena occurring during dissolution.

Figure 1: Mechanistic pathway analyzing the risk of the Common Ion Effect during salt selection.

Experimental Protocols

To validate the solubility advantage, you must distinguish between Equilibrium Solubility (Thermodynamic) and Intrinsic Dissolution Rate (Kinetic).

Protocol A: pH-Dependent Equilibrium Solubility (Shake-Flask)

Validates the thermodynamic solubility limit (

).

• Preparation: Prepare buffer solutions ranging from pH 1.2 to 7.5 (adjust ionic strength to 0.15 M using NaCl/KCl to mimic physiological conditions).

• Saturation: Add excess solid (Free Base or HCl Salt) to 10 mL of each buffer in glass vials.

  • Critical Step: For HCl salts in low pH, ensure the buffer contains appropriate chloride levels if testing for the common ion effect.

• Equilibration: Shake at 37°C for 24–48 hours.

• pH Check: Measure the final pH (

  ). The dissolving salt may shift the bulk pH; always plot solubility against , not .

• Separation & Analysis: Filter (0.45 µm PVDF) or centrifuge. Analyze supernatant via HPLC-UV.

• Solid Phase Analysis: Analyze the residual solid via XRPD or DSC to confirm if the salt disproportionated to free base (at high pH) or if the free base converted to salt (at low pH).

Protocol B: Intrinsic Dissolution Rate (IDR)

Validates the kinetic dissolution speed, independent of particle size.

• Apparatus: USP Apparatus 2 (Paddle) with a Wood’s apparatus (rotating disk) or equivalent holder.

• Compaction: Compress ~100–200 mg of pure drug/salt into a disk at constant pressure (e.g., 2000 psi for 1 min) to ensure zero porosity. Surface area (

  ) must be constant (typically 0.5 ).

• Medium: 500 mL degassed dissolution medium (e.g., 0.1 N HCl or pH 6.8 phosphate buffer) at 37°C.

• Rotation: Rotate disk at 100 RPM.

• Sampling: Withdraw samples every 2–5 minutes for the first 30 minutes (sink conditions).

• Calculation: Plot Cumulative Amount Dissolved (

  ) vs. Time ( ). Where slope of the linear region represents the dissolution rate.

References

• Serajuddin, A. T. M. (2007). Salt formation to improve drug solubility. Advanced Drug Delivery Reviews. Link

• Li, S., et al. (2005). Effect of chloride ion on dissolution of different salt forms of haloperidol, a model basic drug. Journal of Pharmaceutical Sciences. Link

• Miyazaki, S., et al. (1975).[7] A comparison of solubility characteristics of free bases and hydrochloride salts of tetracycline antibiotics. Chemical & Pharmaceutical Bulletin. Link

• FDA Guidance for Industry. (2002). Waiver of In Vivo Bioavailability and Bioequivalence Studies for Immediate-Release Solid Oral Dosage Forms Based on a Biopharmaceutics Classification System. Link

• Kramer, S. F., & Flynn, G. L. (1972). Solubility of Organic Hydrochlorides. Journal of Pharmaceutical Sciences. Link

Sources

• 1. crcom.se [crcom.se]
• 2. hrcak.srce.hr [hrcak.srce.hr]
• 3. CK12-Foundation [flexbooks.ck12.org]
• 4. researchgate.net [researchgate.net]
• 5. Investigation of solubility and dissolution of a free base and two different salt forms as a function of pH - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pharmainfonepal.com [pharmainfonepal.com]
• 7. A comparison of solubility characteristics of free bases and hydrochloride salts of tetracycline antibiotics in hydrochloric acid solutions - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Guide to the Safe Disposal of 1-Piperidin-4-ylmethyl-1H-benzoimidazole

This guide provides comprehensive, step-by-step procedures for the safe disposal of 1-Piperidin-4-ylmethyl-1H-benzoimidazole, ensuring the safety of laboratory personnel and compliance with environmental regulations. The information herein is synthesized from established safety protocols and regulatory standards, offering a framework for responsible chemical waste management in research and development settings.

While a specific Safety Data Sheet (SDS) for 1-Piperidin-4-ylmethyl-1H-benzoimidazole was not located, this guide draws upon the hazard profiles of structurally similar compounds, such as 2-(Piperidin-4-yl)-1H-benzimidazole, to infer potential risks and necessary precautions.[1][2][3][4][5][6] The procedures outlined are grounded in the regulations set forth by the Environmental Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA).[7][8][9][10]

Hazard Identification and Risk Assessment

Understanding the potential hazards of 1-Piperidin-4-ylmethyl-1H-benzoimidazole is the first step in ensuring its safe handling and disposal. Based on data from analogous compounds, this chemical should be treated as hazardous.[1][4]

Potential Hazards Include:

• Acute Oral Toxicity: May be harmful if swallowed.[1]

• Skin Corrosion/Irritation: Can cause skin irritation.[1][11]

• Serious Eye Damage/Irritation: Poses a risk of serious eye damage.[1][11][12]

• Respiratory Irritation: May cause respiratory irritation upon inhalation of dust or vapors.[1][11]

• Aquatic Toxicity: Potentially toxic to aquatic life with long-lasting effects.[11]

GHS Hazard Summary (Inferred)

Hazard Class	Category	Hazard Statement	Pictogram
Acute toxicity, oral	4	H302: Harmful if swallowed	Exclamation Mark
Skin corrosion/irritation	2	H315: Causes skin irritation	Exclamation Mark
Serious eye damage/eye irritation	1/2A	H318/H319: Causes serious eye damage/irritation	Corrosion, Exclamation Mark
Specific target organ toxicity, single exposure	3	H335: May cause respiratory irritation	Exclamation Mark
Hazardous to the aquatic environment, long-term hazard	2	H411: Toxic to aquatic life with long lasting effects	Environment

This table is based on data for structurally related compounds and should be used as a precautionary guide.[1][6][11]

Personal Protective Equipment (PPE) and Safe Handling

Prior to handling 1-Piperidin-4-ylmethyl-1H-benzoimidazole for disposal, it is imperative to wear appropriate personal protective equipment (PPE) to minimize exposure.[13][14]

Essential PPE includes:

• Eye and Face Protection: Wear tightly fitting safety goggles or a face shield.[1][14]

• Skin Protection: Use chemical-resistant gloves (e.g., nitrile rubber) and wear a lab coat or other protective clothing to prevent skin contact.[13][14]

• Respiratory Protection: If handling fine powders or in a poorly ventilated area, a NIOSH-approved respirator is recommended.[5]

Safe Handling Practices:

• Always handle the chemical in a well-ventilated area, preferably within a chemical fume hood.[3][14]

• Avoid the formation of dust and aerosols.[3][14]

• Thoroughly wash your hands after handling the chemical.[13]

• Ensure that an eyewash station and safety shower are readily accessible.[4]

Step-by-Step Disposal Procedure

Chemical waste is regulated by the EPA under the Resource Conservation and Recovery Act (RCRA).[7] Therefore, 1-Piperidin-4-ylmethyl-1H-benzoimidazole must not be disposed of in regular trash or poured down the drain.[3][7][15]

Step 1: Waste Segregation and Collection

• Collect waste 1-Piperidin-4-ylmethyl-1H-benzoimidazole and any materials contaminated with it (e.g., weigh boats, pipette tips, gloves) in a designated, compatible, and clearly labeled hazardous waste container.[16] Plastic containers are often preferred over glass to minimize the risk of breakage.[7]

• Do not mix this waste with other chemical waste streams unless compatibility has been confirmed to avoid potentially violent reactions.

Step 2: Labeling the Waste Container

• Properly label the waste container with a hazardous waste tag as required by your institution's Environmental Health and Safety (EHS) department.[7]

• The label must include:

  • The full chemical name: "1-Piperidin-4-ylmethyl-1H-benzoimidazole". Avoid using abbreviations or chemical formulas.[7][16]

  • The concentration and quantity of the waste.

  • The date of waste generation (accumulation start date).[7][16]

  • The name and contact information of the principal investigator or laboratory supervisor.[7]

  • Appropriate hazard pictograms (see table above).[8]

Step 3: Storage of Hazardous Waste

• Store the sealed waste container in a designated satellite accumulation area (SAA) within the laboratory where the waste was generated.[17]

• The SAA should be a secure, well-ventilated area away from ignition sources and incompatible materials.[18]

• Ensure the container is kept tightly closed except when adding waste.[5]

Step 4: Arranging for Disposal

• Contact your institution's EHS office to arrange for the pickup and disposal of the hazardous waste.[7]

• Follow your institution's specific procedures for requesting a waste pickup, which may involve submitting an online form or contacting the hazardous waste manager directly.[7]

Disposal Decision Workflow

Caption: Decision workflow for the proper disposal of 1-Piperidin-4-ylmethyl-1H-benzoimidazole.

Spill and Emergency Procedures

In the event of a spill, immediate and appropriate action is crucial to mitigate risks.

For a small spill:

• Ensure the area is well-ventilated.[14]

• Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., vermiculite, sand, or earth).

• Carefully collect the absorbed material and place it in a labeled hazardous waste container.[1][3]

• Clean the spill area with a suitable solvent, and collect the cleaning materials as hazardous waste.

For a large spill:

• Evacuate the immediate area and alert others.[14]

• If safe to do so, remove any ignition sources.[14]

• Contact your institution's EHS or emergency response team immediately.

First Aid Measures:

• After eye contact: Immediately rinse with plenty of water for at least 15 minutes, also under the eyelids. Seek immediate medical attention.[1][2][12]

• After skin contact: Wash off immediately with plenty of soap and water while removing all contaminated clothing. If skin irritation occurs, get medical advice.[1][2]

• If inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a physician.[1][2]

• If swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison control center immediately.[2][14]

Empty Container Disposal

Empty containers that previously held 1-Piperidin-4-ylmethyl-1H-benzoimidazole must also be handled with care.

• Triple-rinse the empty container with a suitable solvent (e.g., water or as recommended by your EHS office).[19]

• Collect the rinsate as hazardous waste.

• After triple-rinsing and allowing the container to air dry, deface or remove the original label.

• The cleaned container can then typically be disposed of as regular laboratory glass or plastic waste, in accordance with your institution's policies.[19]

By adhering to these procedures, researchers and laboratory personnel can ensure the safe and compliant disposal of 1-Piperidin-4-ylmethyl-1H-benzoimidazole, protecting themselves, their colleagues, and the environment.

References

• How to Dispose of Chemical Waste | Environmental Health and Safety.

• How to Safely Handle Dangerous Substances in the Workplace - OSHA.com.

• How to Properly Manage Hazardous Waste Under EPA Regulations.

• OSHA Requirements for HazCom Compliance - NASP.

• OSHA Chemical Storage Requirements: How Employers Can Stay Compliant.

• Hazardous Waste Disposal in the Workplace: EPA Regulations to Know.

• Waste, Chemical, and Cleanup Enforcement | US EPA.

• 1-(2-Ethoxy-ethyl)-2-piperidin-4-yl-1H-benzimidazole Safety Data Sheets - Echemi.

• Hazardous Waste | US EPA.

• The Ultimate Guide to OSHA Regulations & Environmental Concerns for Hazardous Liquids.

• OSHA Chemical Hazards And Communication - StatPearls - NCBI Bookshelf - NIH.

• SAFETY DATA SHEET - Sigma-Aldrich.

• 38385-95-4.pdf - Angene Chemical.

• 4 - SAFETY DATA SHEET.

• SAFETY DATA SHEET - Fisher Scientific.

• MSDS of 1-Piperidin-4-YL-1H-benzoimidazole.

• Chemical Safety Data Sheet MSDS / SDS - 2-PIPERIDIN-4-YL-1H-BENZOIMIDAZOLE - ChemicalBook.

• 5 - Safety Data Sheet - ChemScene.

• SAFETY DATA SHEET - TCI Chemicals.

• Chemical Waste Disposal Guide - NEDUET.

• 2-(piperidin-4-yl)-1H-1,3-benzodiazole | C12H15N3 | CID 715810 - PubChem.

• Laboratory chemical waste disposal guidelines - University of Otago.

• Hazardous Waste and Disposal - American Chemical Society - ACS.org.

• Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety.

• LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES - UPenn EHRS - University of Pennsylvania.

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A Precautionary Guide to Handling 1-Piperidin-4-ylmethyl-1H-benzoimidazole in a Research Setting

Hazard Identification and Risk Assessment: A Proactive Stance

Given the absence of specific toxicological data for 1-Piperidin-4-ylmethyl-1H-benzoimidazole, a cautious approach is imperative. The structural motifs, a benzimidazole ring and a piperidine group, are common in bioactive molecules and can confer certain hazards.[1]

1.1. Inferred Potential Hazards from a Structural Isomer:

Safety data for the structural isomer, 2-(Piperidin-4-yl)-1H-benzimidazole, indicates the following potential hazards:

• Acute Oral Toxicity: Harmful if swallowed.

• Skin Corrosion/Irritation: Causes skin irritation, and in some cases, may cause severe skin burns.[2]

• Serious Eye Damage/Irritation: Causes serious eye irritation, and potentially severe eye damage.[2]

• Respiratory Irritation: May cause respiratory tract irritation.

It is prudent to assume that 1-Piperidin-4-ylmethyl-1H-benzoimidazole may exhibit a similar hazard profile.

1.2. General Hazards of Benzimidazole and Piperidine Derivatives:

Benzimidazole derivatives have a wide range of biological activities and some can be toxic.[1] Occupational exposure can occur via inhalation and skin contact.[1] Piperidine and its derivatives can be corrosive and toxic, causing severe skin burns, eye damage, and respiratory irritation.[3]

Table 1: Hazard Profile Based on Structural Analogy

Hazard Classification	Potential Effect
Acute Toxicity, Oral	Harmful if swallowed
Skin Corrosion/Irritation	Causes skin irritation, potentially severe
Eye Damage/Irritation	Causes serious eye irritation, potentially severe
Target Organ Toxicity	May cause respiratory irritation

Personal Protective Equipment (PPE): A Comprehensive Barrier

A multi-layered approach to PPE is essential to minimize exposure risk.

2.1. Hand Protection:

• Glove Selection: Chemical-resistant nitrile gloves are the minimum requirement. For extended procedures or when handling larger quantities, consider double-gloving or using thicker, more robust gloves. Always inspect gloves for any signs of degradation or perforation before use.

2.2. Eye and Face Protection:

• Safety Goggles: Chemical splash goggles that meet ANSI Z87.1 standards are mandatory.

• Face Shield: A full-face shield must be worn over safety goggles during any procedure with a risk of splashing, such as transferring solutions or working with heated materials.

2.3. Respiratory Protection:

• Engineering Controls: All manipulations of the solid compound or its solutions must be performed in a certified chemical fume hood.

• Respirator: If engineering controls are insufficient or during a spill or other emergency, a NIOSH-approved respirator with an organic vapor cartridge is necessary. A quantitative fit test is required before initial use.

2.4. Body Protection:

• Laboratory Coat: A flame-resistant lab coat, fully buttoned, is required.

• Full Coverage: Wear long pants and closed-toe, chemical-resistant footwear.

Operational Plan: A Step-by-Step Guide to Safe Handling

A meticulous and well-rehearsed operational plan is critical for mitigating risks.

3.1. Storage and Dispensing:

• Storage: Store the compound in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents. The container should be clearly labeled and tightly sealed.

• Dispensing: The workflow for weighing and preparing solutions should be designed to minimize the generation of dust and aerosols.

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• 3. chemos.de [chemos.de]